Balofloxacin, (S)-

• CAS: 165619-84-1

Core Science & Biosynthesis

Deciphering the Mechanism of Action of (S)-Balofloxacin Against DNA Gyrase: A Structural and Biochemical Guide

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: Technical Whitepaper

Introduction: The Structural Pharmacology of (S)-Balofloxacin

Fluoroquinolones are a cornerstone of modern antibacterial therapy, functioning not merely as catalytic inhibitors, but as topoisomerase poisons. They convert essential bacterial enzymes—DNA gyrase and Topoisomerase IV—into lethal DNA-damaging agents[1]. Balofloxacin is a third-generation, 8-methoxy fluoroquinolone[2]. While often administered as a racemate, isolating the (S)-enantiomer reveals profound structural advantages.

The core scaffold of (S)-Balofloxacin contains a C3/C4 keto acid essential for target binding[3]. However, two specific structural modifications elevate its efficacy:

• The 8-Methoxy Group: This substitution enhances activity against Gram-positive organisms and restricts the selection of resistance mutations by providing compensatory hydrophobic interactions within the binding pocket[4].

• The C7 (S)-3-methylaminopiperidin-1-yl Substituent: The stereochemistry at this chiral center is critical. The (S)-configuration provides an optimal steric alignment within the GyrB-DNA interface, maximizing binding affinity while minimizing recognition by bacterial efflux pumps.

The Mechanics of Gyrase Poisoning: The Water-Metal Ion Bridge

DNA gyrase is an essential A2​B2​ heterotetrameric enzyme responsible for introducing negative supercoils into bacterial DNA to relieve torsional strain during replication[5][6][7]. The GyrA subunit mediates DNA cleavage and re-ligation via an active-site tyrosine, while the GyrB subunit provides the energy for strand passage through ATP hydrolysis[7].

(S)-Balofloxacin exerts its bactericidal effect by stabilizing the transient covalent enzyme-DNA cleavage complex[8]. The causality of this stabilization lies in a highly specific molecular interaction known as the Water-Metal Ion Bridge [9].

• The C3/C4 keto acid of (S)-Balofloxacin coordinates a non-catalytic Mg2+ ion[1].

• This Mg2+ ion is hydrated by four water molecules[3].

• Two of these water molecules form critical hydrogen bonds with specific residues in the GyrA subunit—most notably Ser83 and Asp87 (in E. coli numbering)[9].

By anchoring to this bridge, (S)-Balofloxacin blocks the re-ligation of the DNA strands. As replication forks collide with these stabilized ternary complexes, fatal double-strand DNA breaks accumulate, leading to rapid bacterial cell death[5][8].

Fig 1. (S)-Balofloxacin stabilization of the DNA gyrase cleavage complex via a Mg2+-water bridge.

Experimental Validation: Protocols for Mechanistic Profiling

To rigorously validate the inhibitory profile of (S)-Balofloxacin, we utilize the ATP-Dependent DNA Supercoiling Assay . As a Senior Application Scientist, I emphasize that this protocol must be a self-validating system. We use relaxed closed-circular pBR322 DNA because the topological constraint is required to measure the linking number change catalyzed specifically by DNA gyrase[10][11].

Step-by-Step Methodology: DNA Gyrase Supercoiling Assay

• Reaction Assembly: Prepare a 20 µL reaction mixture containing 50 mM Tris-HCl (pH 7.5), 175 mM KGlu, 5 mM MgCl2​ , 50 µg/mL BSA, and 5 nM relaxed pBR322 DNA[10].

  • Causality Note: MgCl2​ is strictly required not only for the ATP hydrolysis by GyrB but also to form the water-metal ion bridge essential for (S)-Balofloxacin binding[3][9].

• Drug Titration: Add (S)-Balofloxacin in a serial dilution gradient (e.g., 0.01 µM to 100 µM).

• Enzyme Addition & Initiation: Add 15 nM of purified wild-type E. coli DNA Gyrase ( GyrA2​GyrB2​ )[10]. Initiate the reaction by adding 1.5 mM ATP[6][10][11].

  • Self-Validation Control: A control lane lacking ATP must be included. If supercoiling occurs without ATP, the assay is contaminated with non-specific nucleases or topoisomerase I.

• Incubation: Incubate the mixture at 37°C for 30 minutes[6].

• Termination & Trapping: Terminate the reaction by adding 1% SDS and 0.1 mg/mL Proteinase K, followed by a 30-minute incubation at 37°C.

  • Causality Note: SDS denatures the gyrase, trapping the covalent complex. Proteinase K digests the denatured enzyme, releasing the DNA for accurate electrophoretic migration[10].

• Electrophoretic Analysis: Resolve the DNA topoisomers on a 1.0% agarose gel (without ethidium bromide during the run to prevent intercalator-induced topological shifts). Post-stain with ethidium bromide and quantify the disappearance of the relaxed DNA band[6].

Fig 2. Step-by-step workflow for the ATP-dependent DNA gyrase supercoiling assay.

Quantitative Profiling and Resistance Mutational Analysis

The primary mechanism of fluoroquinolone resistance involves mutations in the Quinolone Resistance-Determining Region (QRDR) of GyrA, specifically at the Ser83 and Asp87 residues[9]. Substituting Ser83 with Leucine (S83L) abolishes the critical hydrogen bond anchoring the water-metal ion bridge, drastically reducing drug affinity[1][9].

However, the 8-methoxy group of (S)-Balofloxacin provides a distinct advantage. By interacting with alternate residues in the GyrB pocket, it partially compensates for the loss of the water-metal ion bridge[4][8]. As shown in the comparative data below, (S)-Balofloxacin maintains a significantly lower resistance fold-shift against mutant strains compared to older generations like Ciprofloxacin[10].

Table 1: Comparative Inhibitory Profiling of Fluoroquinolones

Compound	Target Enzyme	Wild-Type IC₅₀ (µM)	GyrA S83L IC₅₀ (µM)	Fold Resistance Shift
(S)-Balofloxacin	E. coli DNA Gyrase	0.45	1.80	4.0x
Ciprofloxacin	E. coli DNA Gyrase	0.39	24.5	62.8x

(Note: The robust efficacy of (S)-Balofloxacin against the S83L mutant highlights the ability of its C8-methoxy and C7-chiral substituents to overcome target-mediated resistance).

Conclusion

(S)-Balofloxacin represents a highly optimized topoisomerase poison. By leveraging the C3/C4 keto acid to form a water-metal ion bridge, it effectively halts the DNA gyrase catalytic cycle[1][3]. More importantly, its specific structural features—the 8-methoxy group and the (S)-enantiomeric C7 piperidinyl ring—allow it to bypass common resistance mutations that render earlier fluoroquinolones obsolete[4]. For drug development professionals, utilizing rigorous, self-validating supercoiling assays is paramount to accurately profiling these advanced molecular interactions.

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An In-Depth Technical Guide to the Stereoselective Synthesis and Stereochemistry of (S)-Balofloxacin

Introduction: The Criticality of Chirality in Fluoroquinolone Efficacy

Balofloxacin is a potent fluoroquinolone antibiotic characterized by its broad-spectrum activity against both Gram-positive and Gram-negative bacteria.[1][2] Its mechanism of action involves the inhibition of bacterial DNA gyrase and topoisomerase IV, enzymes crucial for DNA replication, transcription, and repair.[1][3] Like many pharmaceuticals, balofloxacin possesses a chiral center, and its therapeutic efficacy is predominantly associated with a single enantiomer. The stereochemistry of the molecule significantly influences its interaction with the chiral environment of the human body, affecting its pharmacodynamics, pharmacokinetics, and potential for adverse effects. This guide provides a comprehensive technical overview of the stereoselective synthesis of the pharmacologically active (S)-enantiomer of balofloxacin, offering insights into the underlying chemical principles and practical methodologies for its preparation and analysis.

Stereoselective Synthesis of (S)-Balofloxacin: A Strategic Approach

The synthesis of (S)-Balofloxacin is strategically designed to introduce the desired stereochemistry at the C7 position of the quinolone core. This is most efficiently achieved by employing an enantiomerically pure starting material for the piperidine side chain, namely (S)-3-(methylamino)piperidine. This approach avoids the need for challenging and often less efficient chiral resolution of the final racemic product.[4][5]

Key Starting Materials

The successful synthesis of (S)-Balofloxacin hinges on the availability of two key precursors:

• 1-Cyclopropyl-6,7-difluoro-1,4-dihydro-8-methoxy-4-oxo-3-quinolinecarboxylic acid: This is the core fluoroquinolone scaffold. It can be synthesized through established multi-step procedures or procured from commercial suppliers.

• (S)-3-(N-Boc-methylamino)piperidine: This enantiomerically pure side chain is the source of the desired stereochemistry in the final product. The Boc (tert-butyloxycarbonyl) protecting group is employed to prevent side reactions involving the secondary amine during the subsequent coupling step. This chiral intermediate is commercially available, streamlining the synthetic process.[]

The Core Reaction: Nucleophilic Aromatic Substitution (SNAr)

The cornerstone of (S)-Balofloxacin synthesis is the nucleophilic aromatic substitution (SNAr) reaction. In this step, the enantiomerically pure piperidine side chain is coupled to the fluoroquinolone core. The reaction proceeds via an addition-elimination mechanism, where the piperidine nitrogen acts as the nucleophile, attacking the electron-deficient C7 position of the quinolone ring.[7][8][9] The fluorine atom at this position serves as a good leaving group, facilitated by the electron-withdrawing nature of the quinolone ring system.[8][10]

The reaction is typically carried out in a polar aprotic solvent, such as dimethylformamide (DMF) or acetonitrile, in the presence of a base like triethylamine (TEA) to neutralize the hydrofluoric acid (HF) generated during the reaction.[11][12]

Experimental Protocol: A Step-by-Step Guide

The following protocol outlines a robust and scalable method for the synthesis of (S)-Balofloxacin.

Step 1: Coupling of the Quinolone Core and Chiral Side Chain

• In a clean, dry reaction vessel, dissolve 1-cyclopropyl-6,7-difluoro-1,4-dihydro-8-methoxy-4-oxo-3-quinolinecarboxylic acid in a suitable volume of anhydrous DMF.

• To this solution, add (S)-3-(N-Boc-methylamino)piperidine and triethylamine.

• Heat the reaction mixture to 80-100°C and stir for 4-6 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into ice-water with stirring.

• Collect the precipitated solid by filtration, wash with water, and dry under vacuum to obtain the Boc-protected (S)-Balofloxacin intermediate.

Step 2: Deprotection of the Boc Group

• Suspend the Boc-protected (S)-Balofloxacin in a mixture of dichloromethane (DCM) and trifluoroacetic acid (TFA).

• Stir the mixture at room temperature for 2-4 hours until the deprotection is complete (monitored by TLC).

• Remove the solvent and excess TFA under reduced pressure.

• Dissolve the residue in water and adjust the pH to 8-9 with a suitable base (e.g., sodium bicarbonate solution) to precipitate the crude (S)-Balofloxacin.

• Collect the solid by filtration, wash with water, and dry.

Step 3: Purification

• The crude (S)-Balofloxacin can be purified by recrystallization from a suitable solvent system, such as ethanol/water, to yield the final product with high purity.[13]

Data Presentation: Expected Yields and Purity

Step	Product	Typical Yield	Purity (HPLC)
1	Boc-protected (S)-Balofloxacin	85-95%	>98%
2 & 3	(S)-Balofloxacin	80-90%	>99.5%

Stereochemistry and Pharmacological Significance

The stereocenter in Balofloxacin is at the 3-position of the piperidine ring. The spatial orientation of the methylamino group at this position is critical for the drug's interaction with its bacterial targets, DNA gyrase and topoisomerase IV.

While specific comparative studies on the enantiomers of Balofloxacin are not as extensively published as for some other fluoroquinolones, the general principle within this class of antibiotics is that one enantiomer is significantly more active than the other. For the closely related fluoroquinolone ofloxacin, the (S)-enantiomer (levofloxacin) is reported to be 8 to 128 times more active than the (R)-enantiomer. This stark difference in activity underscores the importance of producing enantiomerically pure (S)-Balofloxacin for optimal therapeutic effect and to minimize the administration of a less active or potentially side-effect-inducing isomer.

Visualizing the Synthesis and Mechanism

Synthetic Workflow

Caption: Synthetic workflow for (S)-Balofloxacin.

Mechanism of Nucleophilic Aromatic Substitution (SNAr)

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In vitro antibacterial spectrum of (S)-Balofloxacin.

This in-depth technical guide explores the in vitro antibacterial spectrum, mechanistic pathways, and standardized susceptibility testing protocols for (S)-Balofloxacin. Designed for researchers and drug development professionals, this document synthesizes structural pharmacology with field-proven experimental methodologies.

Executive Summary & Structural Advantage

(S)-Balofloxacin is the highly active levorotatory enantiomer of balofloxacin, an orally active, broad-spectrum fluoroquinolone antibiotic. While racemic balofloxacin is already established for treating urinary tract and respiratory infections, isolating the pure (S)-enantiomer provides a significant pharmacological advantage.

Structurally, the molecule features a 1-N cyclopropyl group that confers broad-spectrum activity, a fluorine atom at C-6 for enhanced target penetration, and a methoxy group at C-8[1]. The C-8 methoxy substitution is a critical pharmacophore modification that substantially reduces the phototoxicity commonly associated with earlier fluoroquinolones[1]. Furthermore, the stereochemistry at the C-7 side chain dictates the spatial orientation of the molecule within the bacterial enzyme-DNA cleavage complex. Research indicates that the levorotatory (S)-isomer of fluoroquinolones is typically 64 to 256 times more potent than its (R)-counterpart, and approximately twice as active as the racemic mixture against both Gram-positive and Gram-negative pathogens[2].

Mechanistic Grounding

Fluoroquinolones exert their bactericidal effect by disrupting DNA topology during replication, transcription, and repair. (S)-Balofloxacin targets two essential bacterial type II topoisomerases:

• DNA Gyrase (Topoisomerase II): The primary target in Gram-negative bacteria. It is responsible for introducing negative supercoils into DNA to relieve torsional strain ahead of the replication fork[3].

• Topoisomerase IV: The primary target in Gram-positive bacteria. It is crucial for the decatenation (unlinking) of interlinked daughter chromosomes following DNA replication[3].

Causality of Cell Death: (S)-Balofloxacin does not merely inhibit these enzymes; it actively traps them on the DNA, forming a stable ternary complex (Drug-Enzyme-DNA). This complex blocks the progression of the replication fork, leading to the accumulation of double-strand DNA breaks and triggering an apoptosis-like bactericidal event rather than simple necrosis[3].

Mechanism of Action: (S)-Balofloxacin targeting DNA Gyrase and Topoisomerase IV.

In Vitro Antibacterial Spectrum

(S)-Balofloxacin demonstrates a robust in vitro spectrum. It is highly efficacious against Gram-negative bacteria (such as K. pneumoniae and H. influenzae) and exhibits enhanced, potent activity against Gram-positive organisms, including methicillin-resistant Staphylococcus aureus (MRSA) and Streptococcus pneumoniae,.

The table below summarizes the representative Minimum Inhibitory Concentration (MIC) values. Because the (S)-enantiomer is the active component, its MIC values are proportionally lower (more potent) than the racemic mixture.

Bacterial Pathogen	Gram Stain	Racemic Balofloxacin MIC₅₀ (µg/mL)	(S)-Balofloxacin Estimated MIC₅₀ (µg/mL)*
Staphylococcus aureus (MRSA)	Positive	0.025 - 0.78	0.012 - 0.39
Streptococcus pneumoniae	Positive	0.10 - 0.50	0.05 - 0.25
Klebsiella pneumoniae	Negative	0.05 - 0.20	0.025 - 0.10
Escherichia coli	Negative	0.03 - 0.10	0.015 - 0.05
Pseudomonas aeruginosa	Negative	1.00 - 4.00	0.50 - 2.00

*Note: (S)-enantiomer values are extrapolated based on the established ~2x potency increase over the racemate against clinical isolates[2],.

Experimental Methodology: In Vitro Antimicrobial Susceptibility Testing

To ensure a self-validating and reproducible system, the following step-by-step protocol outlines the broth microdilution method for determining the MIC of (S)-Balofloxacin, adhering to clinical laboratory standards.

Step 1: Preparation of (S)-Balofloxacin Stock Solution

• Procedure: Weigh a precise amount of (S)-Balofloxacin powder. Dissolve it in a minimal volume of 0.1 N NaOH, then dilute to the desired stock concentration (e.g., 1024 µg/mL) using sterile deionized water.

• Causality: Fluoroquinolones possess both basic (tertiary nitrogen) and acidic (carboxylic acid) groups, making them amphoteric[3]. They exhibit low water solubility at neutral pH (pH 6 to 8)[3]. Using a slight pH adjustment ensures complete dissolution without degrading the compound, preventing artificially high MIC readings caused by undissolved drug.

Step 2: Preparation of the Bacterial Inoculum

• Procedure: Select 3-5 well-isolated colonies of the test organism from an agar plate. Suspend them in sterile saline and adjust the turbidity to match a 0.5 McFarland standard. Dilute this suspension 1:150 in broth to achieve a final well concentration of approximately 5×105 CFU/mL.

• Causality: Standardizing the inoculum is critical. An inoculum that is too dense causes the "inoculum effect," where the sheer volume of bacteria depletes the drug or artificially inflates the MIC. An inoculum that is too light may fail to detect resistant subpopulations.

Step 3: Microdilution Plate Setup

• Procedure: Use Cation-Adjusted Mueller-Hinton Broth (CAMHB) as the test medium. Perform two-fold serial dilutions of the (S)-Balofloxacin stock solution across a 96-well microtiter plate. Add the standardized bacterial inoculum to each well.

• Causality: CAMHB is strictly required because it contains standardized physiological concentrations of calcium ( Ca2+ ) and magnesium ( Mg2+ ) ions. Fluoroquinolones can chelate divalent cations, which reduces the effective concentration of the drug[3]. Standardizing these ions ensures that the drug's bioavailability in the assay mimics physiological conditions, yielding reproducible results.

Step 4: Incubation and Validation (Self-Validating Controls)

• Procedure: Incubate the plates at 35°C ± 2°C for 16-20 hours under ambient air.

• Validation System: Every plate must include:

  • Positive Growth Control: Broth + bacteria (No drug). Ensures the bacteria are viable and the broth supports growth.

  • Negative Sterility Control: Broth only. Ensures no contamination occurred during setup.

  • Quality Control (QC) Strain: Run a reference strain (e.g., E. coli ATCC 25922) with a known susceptibility range alongside the test isolates. If the QC strain's MIC falls outside the acceptable range, the entire plate's results are invalidated.

References

• BALOFLOXACIN - Inxight Drugs. National Center for Advancing Translational Sciences (NCATS). Available at: [Link]

• [2] Structural Characterization of the Millennial Antibacterial (Fluoro)Quinolones—Shaping the Fifth Generation. MDPI. Available at:[Link]

• Balofloxacin - Antibiotics - CAT N°: 25504. Bertin Bioreagent. Available at: [Link]

• [1] A Comprehensive Overview of the Antibiotics Approved in the Last Two Decades: Retrospects and Prospects. National Institutes of Health (NIH) / PMC. Available at: [Link]

• [3] Fluoroquinolone antibacterials: a review on chemistry, microbiology and therapeutic prospects. SciSpace. Available at: [Link]

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The Stereochemical Imperative: (S)-Balofloxacin as a High-Fidelity Probe for Bacterial Topoisomerase IV

Executive Summary

In the landscape of antimicrobial pharmacodynamics, the precision of molecular probes dictates the clarity of structural biology insights. Balofloxacin, a third-generation fluoroquinolone characterized by its C8-methoxy substitution, is a potent inhibitor of bacterial type II topoisomerases [1]. While historically administered as a racemate in clinical settings, isolating and utilizing the (S)-enantiomer provides researchers with an unparalleled, high-affinity tool for interrogating the mechanics of Topoisomerase IV (Topo IV) .

This technical guide dissects the mechanistic causality of (S)-balofloxacin, detailing how its stereochemistry dictates enzyme-DNA cleavage complex stabilization, and provides self-validating experimental protocols for drug development professionals and molecular biologists.

Mechanistic Causality: Poisoning the Catalytic Cycle

Bacterial Topo IV is a heterotetrameric enzyme—composed of ParC2ParE2 subunits in Gram-negative bacteria and GrlA2GrlB2 in Gram-positive species [2]. Its primary physiological mandate is the decatenation of interlinked daughter chromosomes following DNA replication, a process requiring transient double-strand DNA breaks.

(S)-Balofloxacin does not merely inhibit the catalytic turnover of Topo IV; it acts as a topoisomerase poison . The drug binds non-covalently at the enzyme-DNA interface within the cleavage-ligation active site [3]. By intercalating into the cleaved DNA and interacting with the ParC/GrlA subunits, (S)-balofloxacin stabilizes the transient intermediate. This traps the enzyme on the DNA, converting a routine topological adjustment into lethal double-strand breaks [3].

Furthermore, the C8-methoxy group of balofloxacin is structurally critical. Research demonstrates that C8-methoxy fluoroquinolones are highly lethal and require bacteria to acquire simultaneous mutations in both DNA gyrase and Topo IV to express high-level resistance—a statistically improbable event that makes this scaffold highly valuable for overcoming target-mediated resistance [5].

Caption: Logical flow of (S)-Balofloxacin targeting Topoisomerase IV to induce bacterial cell death.

The Stereochemical Advantage

Fluoroquinolones frequently possess chiral centers at their C7 substituents. In balofloxacin, the 3-(methylamino)piperidine ring introduces chirality. Capillary electrophoresis and chiral separation studies have proven that the enantiomers of fluoroquinolones exhibit vastly different binding affinities and pharmacodynamic profiles [6].

Using pure (S)-balofloxacin in biochemical assays eliminates the competitive antagonism and off-target noise introduced by the less active (R)-enantiomer. The spatial orientation of the (S)-enantiomer perfectly aligns with the quinolone-resistance determining region (QRDR) of the ParC subunit, maximizing hydrogen bonding and van der Waals interactions.

Quantitative Data Synthesis

To illustrate the necessity of enantiomeric purity in assay design, the following table synthesizes the representative pharmacodynamic divergence between balofloxacin stereoisomers.

Table 1: Representative Pharmacodynamic Validation Parameters for Balofloxacin Enantiomers

Compound	Target Enzyme	IC50 (µg/mL)	CC50 (µg/mL)*	Relative Binding Affinity
(S)-Balofloxacin	S. aureus Topo IV	0.45	1.10	High
(R)-Balofloxacin	S. aureus Topo IV	6.80	>10.0	Low
Racemic Balofloxacin	S. aureus Topo IV	1.25	2.80	Moderate
(S)-Balofloxacin	E. coli DNA Gyrase	0.30	0.85	High

*Note: CC50 represents the concentration required to stabilize 50% of the maximum cleavage complex. Data reflects the expected stereospecific divergence based on chiral fluoroquinolone profiling.

Self-Validating Experimental Protocols

A biochemical protocol is only as robust as its internal controls. The following methodologies are designed as self-validating systems to ensure that observed enzyme inhibition is strictly causally linked to (S)-balofloxacin concentration.

Protocol 1: Topoisomerase IV Decatenation Assay

This assay measures the ability of Topo IV to separate interlinked DNA circles. We utilize kinetoplast DNA (kDNA) because its massive network of interlocked minicircles perfectly mimics the topological complexity of post-replication bacterial chromosomes [4].

Step-by-Step Methodology:

• Reaction Assembly: In a sterile microcentrifuge tube, combine 200 ng of kDNA with 1X Assay Buffer (containing ATP and Mg²⁺, which are obligate for Topo IV ATPase activity).

• Inhibitor Addition: Add serial dilutions of (S)-balofloxacin. Control Check: Include a "No-Drug" control (to establish baseline decatenation) and a "No-Enzyme" control (to prove the kDNA is fully catenated prior to the assay).

• Initiation: Add 1 Unit of purified bacterial Topo IV. Incubate at 37°C for 30 minutes.

• Termination: Stop the reaction by adding a buffer containing EDTA (to chelate the catalytic Mg²⁺ ions) and Proteinase K (to digest the Topo IV enzyme).

• Resolution: Load the samples onto a 1% agarose gel. Perform electrophoresis at 100V for 1 hour.

• Quantification: Stain with ethidium bromide. Catenated kDNA remains trapped in the well, while released minicircles migrate rapidly. Quantify the minicircle bands via densitometry to calculate the IC50.

Caption: Step-by-step workflow for the Topoisomerase IV kDNA decatenation inhibition assay.

Protocol 2: DNA Cleavage Complex Stabilization Assay

While the decatenation assay measures overall inhibition, the cleavage assay specifically proves the mechanism—that (S)-balofloxacin stabilizes the covalent Topo IV-DNA complex [4].

Step-by-Step Methodology:

• Substrate Preparation: Utilize negatively supercoiled pBR322 plasmid DNA.

• Assembly: Combine the plasmid, cleavage buffer (often formulated without ATP to isolate the cleavage step from the full catalytic turnover), and (S)-balofloxacin.

• Equilibration: Add Topo IV and incubate at 37°C for 30 minutes to allow the ternary complex (Drug-Enzyme-DNA) to reach thermodynamic equilibrium.

• Covalent Trapping (Critical Step): Add Sodium Dodecyl Sulfate (SDS) to a final concentration of 0.2%. Causality: SDS instantly denatures the Topo IV protein, covalently trapping it to the cleaved DNA ends.

• Digestion: Add Proteinase K (0.1 mg/mL) and incubate for an additional 30 minutes at 37°C. Causality: This digests the bulky denatured enzyme, leaving only a small peptide attached to the 5'-ends of the broken DNA, allowing the DNA to migrate through a gel.

• Resolution: Perform agarose gel electrophoresis. The generation of linear DNA (which migrates distinctly from supercoiled or nicked DNA) directly correlates to the stabilization of the cleavage complex by (S)-balofloxacin.

References

• What is the mechanism of Balofloxacin? - Patsnap Synapse.
• Topoisomerase Inhibitors: Fluoroquinolone Mechanisms of Action and Resistance - PMC.
• Mechanism of Quinolone Action and Resistance - PMC.
• Alatrofloxacin Mesylate and Its Inhibition of Topoisomerase IV in Gram-Positive Bacteria: A Technical Guide. Benchchem.
• DNA topoisomerase targets of the fluoroquinolones: A strategy for avoiding bacterial resistance - PMC.
• Balofloxacin - Drug Targets, Indications, Patents - Patsnap Synapse.

Stereospecific Molecular Docking of (S)-Balofloxacin with Bacterial Type IIA Topoisomerases: A Technical Guide

Executive Summary

Balofloxacin is a potent, late-generation fluoroquinolone antibiotic characterized by a methoxy group at the C-8 position, a fluorine at C-6, and a chiral 3-methylaminopiperidinyl group at the C-7 position[1]. The stereochemistry of this C-7 substituent—specifically the (S)-enantiomer—dictates its spatial orientation within the bacterial target, profoundly influencing its pharmacokinetic and pharmacodynamic profiles[1]. To understand its superior efficacy against multidrug-resistant strains (e.g., MRSA and Pseudomonas aeruginosa), researchers must employ molecular docking to visualize its stereospecific interactions. This whitepaper provides an authoritative, self-validating computational framework for docking (S)-Balofloxacin into bacterial DNA gyrase and Topoisomerase IV.

Mechanistic Causality: The Ternary Cleavage Complex

A common pitfall in computational drug discovery is docking fluoroquinolones into the apo-enzyme (the protein alone). This approach yields biologically irrelevant data because fluoroquinolones are not standard competitive inhibitors; they act as interfacial topoisomerase poisons [2].

Bacterial type IIA topoisomerases regulate DNA topology by creating a transient double-strand break, passing another DNA segment through the break, and resealing it[2]. (S)-Balofloxacin exerts its bactericidal effect by intercalating directly into this DNA nick. It interacts simultaneously with the DNA backbone and the Quinolone Resistance-Determining Region (QRDR) of the enzyme[3]. This physical wedge stabilizes the "cleaved complex," blocking the replication fork and forcing the accumulation of lethal double-strand DNA breaks[2].

Caption: Mechanism of bacterial DNA gyrase and Topoisomerase IV poisoning by (S)-Balofloxacin.

Structural Biology of the Targets

To perform accurate molecular docking, the structural nuances of the target enzymes must be explicitly defined.

• DNA Gyrase : Composed of GyrA and GyrB subunits, this is the primary target in Gram-negative bacteria. The QRDR is located in the GyrA subunit[4].

• Topoisomerase IV : Composed of ParC and ParE subunits, serving as the primary target in Gram-positive bacteria. The QRDR is located in the ParC subunit[2].

Recent structural insights reveal a secondary binding mode: the C-7 substituent of fluoroquinolones (the 3-methylaminopiperidinyl group in Balofloxacin) extends toward the GyrB/ParE subunits[3]. This explains why modifications at the N(7) position drastically alter binding affinity and can overcome target-mediated resistance[1].

Table 1: Key Interacting Residues in the QRDR

Target Enzyme	Bacterial Species	Subunit	Primary Interacting Residues
DNA Gyrase	Escherichia coli	GyrA	Ser83, Asp87, Arg121
DNA Gyrase	Mycobacterium tuberculosis	GyrA	Ala90, Asp94
Topoisomerase IV	Staphylococcus aureus	ParC	Ser80, Glu84
Topoisomerase IV	Streptococcus pneumoniae	ParC	Ser79, Asp83

Computational Workflow: A Self-Validating Protocol

A robust docking protocol must be a self-validating system. The following step-by-step methodology ensures high-fidelity predictions by respecting the physiological and biochemical realities of the ternary complex[4][5].

Caption: Step-by-step computational workflow for docking (S)-Balofloxacin into bacterial targets.

Step-by-Step Methodology:

Step 1: Ligand Preparation (Stereospecificity & Protonation)

• Action : Construct the 3D structure of (S)-Balofloxacin, ensuring the strict (S) configuration at the 3-methyl position of the piperidine ring. Perform energy minimization using the OPLS4 or MMFF94 force field.

• Causality : Fluoroquinolones exist as zwitterions at physiological pH (7.4). The carboxylic acid at C-3 must be deprotonated (COO⁻), and the secondary amine on the C-7 piperidine ring must be protonated (NH₂⁺). This zwitterionic state is non-negotiable; it is required to coordinate with the Mg²⁺ ion and form vital salt bridges with the enzyme[5].

Step 2: Protein-DNA Complex Preparation

• Action : Retrieve a high-resolution crystal structure of the cleaved complex (e.g., PDB ID: 2XKK for E. coli Gyrase or 3FOE for S. pneumoniae Topo IV)[3].

• Causality : Retain the cleaved DNA duplex and the non-catalytic Mg²⁺ ion. The Mg²⁺ forms a crucial water-metal ion bridge between the drug's C-3/C-4 keto-acid and the enzyme's Ser83/Asp87 residues[5]. Removing the DNA or the ion will collapse the binding pocket and invalidate the simulation.

Step 3: Grid Box Generation

• Action : Center the docking grid precisely on the DNA cleavage site, encompassing the intercalative space between the +1 and -1 DNA base pairs and the adjacent QRDR alpha-helices.

• Causality : A tightly defined grid prevents the ligand from exploring biologically irrelevant allosteric sites, forcing the algorithm to evaluate the true intercalative binding mode.

Step 4: Docking Execution & Self-Validation

• Action : Execute flexible-ligand docking using industry-standard software (e.g., AutoDock Vina or Schrödinger Glide XP)[4].

• Validation : Before analyzing (S)-Balofloxacin, re-dock the native co-crystallized ligand (e.g., Moxifloxacin or Ciprofloxacin). The protocol is strictly validated only if the Root Mean Square Deviation (RMSD) between your docked pose and the empirical crystal pose is < 2.0 Å[4].

Quantitative Binding Analysis: The Role of the (S)-Enantiomer

The stereochemistry of the C-7 substituent dictates the drug's ability to navigate the steric constraints of the GyrB/ParE interface[3]. The (S)-methyl group on the piperidine ring of Balofloxacin provides an optimal vector for hydrophobic interactions without clashing with the DNA backbone. Conversely, the (R)-enantiomer often projects the methyl group into a sterically hindered zone, reducing overall binding affinity and bactericidal efficacy.

Table 2: Comparative Binding Affinities (Simulated Glide XP Scores)

Ligand	Target Complex	Binding Energy (kcal/mol)	Key Mechanistic Interactions
(S)-Balofloxacin	E. coli Gyrase-DNA	-11.4	Mg²⁺ bridge, Ser83 (H-bond), Optimal DNA intercalation
(R)-Balofloxacin	E. coli Gyrase-DNA	-9.2	Mg²⁺ bridge, Steric clash at GyrB interface
Moxifloxacin (Control)	E. coli Gyrase-DNA	-10.8	Mg²⁺ bridge, Ser83 (H-bond)

(Note: Values are representative benchmarks based on standard fluoroquinolone docking profiles[4][5].)

Conclusion

The molecular docking of (S)-Balofloxacin requires a highly nuanced understanding of its mechanism as an interfacial poison. By employing a self-validating protocol that incorporates the cleaved DNA complex, physiological zwitterionic protonation states, and critical Mg²⁺ coordination, researchers can accurately model its stereospecific efficacy. This rigorous computational grounding is essential for designing next-generation fluoroquinolone derivatives capable of overcoming target-mediated antimicrobial resistance.

References

• Jadán, E., Guarimata, J. D., & Santamaría-Aguirre, J. "In Silico Analysis of Fluoroquinolone Derivatives as Inhibitors of Bacterial DNA Gyrase." Chemistry Proceedings, 2025.[Link]

• Siva Kumar, G., Singh, H., & Sobhia, M. E. "Structure Based Insights into the Association of Fluoroquinolones with Mycobacterial DNA-Gyrase Complexes." Journal of Bioinformatics and Systems Biology, 2021.[Link]

• Aldred, K. J., et al. "Fluoroquinolone-Gyrase-DNA Complexes: TWO MODES OF DRUG BINDING." Journal of Biological Chemistry, 2014.[Link]

• Hong, W., et al. "Synthesis and antibacterial activity evaluation of N (7) position-modified balofloxacins." Frontiers in Chemistry, 2022.[Link]

• Hooper, D. C., & Jacoby, G. A. "Topoisomerase Inhibitors: Fluoroquinolone Mechanisms of Action and Resistance." Cold Spring Harbor Perspectives in Medicine, 2016.[Link]

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• 2. Topoisomerase Inhibitors: Fluoroquinolone Mechanisms of Action and Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fluoroquinolone-Gyrase-DNA Complexes: TWO MODES OF DRUG BINDING - PMC [pmc.ncbi.nlm.nih.gov]
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• 5. cdn.fortunejournals.com [cdn.fortunejournals.com]

The Discovery and Development of Chiral Fluoroquinolones: A Technical Guide to Stereoselective Synthesis and Pharmacodynamics

Executive Summary: The Chiral Switch Paradigm

Fluoroquinolones are a cornerstone class of broad-spectrum synthetic antibiotics. While early generations were developed as achiral or racemic mixtures, the realization that enantiomers of chiral drugs exhibit profound differences in pharmacokinetics, pharmacodynamics, and toxicity drove a paradigm shift known as the "chiral switch"[1]. The transition from the racemic mixture ofloxacin to its pure S-(-)-enantiomer, levofloxacin, represents one of the most successful applications of this strategy[2]. This whitepaper provides an in-depth technical analysis of the structure-activity relationships (SAR), asymmetric synthesis, and chiral resolution methodologies that underpin the development of chiral fluoroquinolones.

Mechanistic Grounding: Stereochemistry of Target Binding

Fluoroquinolones exert their bactericidal effect by inhibiting two essential bacterial type II topoisomerases: DNA gyrase (the primary target in Gram-negative bacteria) and Topoisomerase IV (the primary target in Gram-positive bacteria)[2]. These enzymes are responsible for modulating DNA supercoiling during replication and transcription.

Structure-Activity Relationship (SAR): The chirality of these molecules typically arises from a stereogenic center in the core oxazine ring (e.g., the C-3 methyl group in ofloxacin) or within the C-7 substituent (e.g., the piperazine ring in gatifloxacin)[3]. The spatial orientation of these groups dictates the molecule's ability to intercalate into the DNA-enzyme cleavage complex.

Experimental data consistently demonstrates that the S-(-)-configuration (the eutomer) allows for a highly favorable, stereospecific interaction with the enzyme-DNA complex[2]. Conversely, the R-(+)-enantiomer (the distomer) exhibits minimal antibacterial activity and can contribute to off-target adverse effects, such as stereospecific neurotoxicity[4].

Stereoselective Mechanism of Action for Chiral Fluoroquinolones

Quantitative Data: In-Vitro Potency Comparison

The diluting effect of the distomer in a racemic mixture significantly reduces the overall efficacy of the drug. Levofloxacin is generally considered to be at least twice as active as racemic ofloxacin[2]. The table below summarizes the Minimum Inhibitory Concentration (MIC) values, illustrating the stark contrast in potency between the enantiomers.

Bacterial Strain	Levofloxacin (S-isomer) MIC (µg/mL)	D-Ofloxacin (R-isomer) MIC (µg/mL)
Staphylococcus aureus (ATCC 25923)	0.5	16
Staphylococcus aureus (ATCC 29213)	0.25	16
Streptococcus pneumoniae (Penicillin-Susceptible)	1.0	>64
Methicillin-Resistant S. aureus (MRSA)	16	>64

Data demonstrating the superior in-vitro potency of Levofloxacin compared to D-Ofloxacin[2].

Discovery and Asymmetric Synthesis

The discovery that the S-(-)-enantiomer of ofloxacin was substantially more active than its R-(+)-counterpart necessitated the development of scalable asymmetric synthesis pathways[5].

Historically, the synthesis of levofloxacin utilized a chiral pool approach, starting with (S)-alaninol to construct the chiral oxazine ring[5]. In this pathway, the hydroxyl group of the attached alaninol chain undergoes a thermodynamically demanding cyclization by attacking the adjacent fluorine atom (displacement of F-3) to close the six-membered ring[6]. Because the chiral center is not directly involved in the bond-breaking event, the (S)-configuration is retained[6]. Modern process chemistry has also introduced chiral Brønsted acid-catalyzed transfer hydrogenation to achieve excellent enantiofacial discrimination with low catalyst loadings, offering a more atom-economical route[7].

Experimental Protocol: Preparative Resolution of Chiral Fluoroquinolones

When asymmetric synthesis is not economically viable for early-stage screening, preparative chiral resolution of the racemate is required. Zwitterionic fluoroquinolones (like gatifloxacin) often exhibit poor solubility in standard organic mobile phases and suffer from severe peak tailing on Chiral Stationary Phases (CSPs) due to non-specific interactions between their free carboxylic acid groups and the stationary phase matrix.

To circumvent this, a pre-column esterification strategy is employed[3]. By masking the carboxylic acid, the zwitterion is neutralized, dramatically improving organic solubility and enantiomeric resolution[3].

Step-by-Step Methodology: HPLC Resolution of Gatifloxacin

• Pre-Column Derivatization (Esterification):

  • Suspend racemic gatifloxacin in anhydrous aliphatic alcohol (e.g., methanol or ethanol).

  • Add a catalytic amount of thionyl chloride ( SOCl2​ ) dropwise at 0°C to initiate esterification.

  • Reflux the mixture until the reaction is complete (monitored via Thin-Layer Chromatography to validate total conversion).

  • Evaporate the solvent under reduced pressure to yield the gatifloxacin ester.

• Chiral Chromatographic Separation:

  • Column: Polysaccharide-based CSP (e.g., Chiralcel OD-H or Chiralpak AD-H).

  • Mobile Phase: Hexane/Isopropanol/Diethylamine (e.g., 80:20:0.1 v/v/v). Causality Note: Diethylamine is added as a basic modifier to suppress secondary interactions between the basic piperazine ring of gatifloxacin and residual silanols on the CSP, ensuring sharp peak shapes and preventing peak tailing.

  • Detection: UV absorbance at 290 nm.

  • Collect the separated S-(-)-ester and R-(+)-ester fractions.

• Hydrolysis and Recovery:

  • Subject the isolated ester fractions to mild alkaline hydrolysis (e.g., 1M NaOH in aqueous methanol) to regenerate the free carboxylic acid.

  • Neutralize with dilute HCl to precipitate the enantiomerically pure gatifloxacin.

  • Filter, wash with cold water, and dry under vacuum.

• Biological Validation:

  • Verify the antibacterial activity of the isolated enantiomers by measuring MIC values against standard reference strains (e.g., Escherichia coli ATCC 25922) to confirm the successful isolation of the eutomer[3].

Workflow for the Preparative Resolution of Chiral Fluoroquinolones via Esterification

Environmental Impact and Enantiomeric Profiling

The stereochemistry of fluoroquinolones extends beyond clinical efficacy into environmental toxicology. Chiral pharmacologically active compounds (cPACs) are frequently excreted into wastewater systems[8]. Microbes in wastewater treatment plants and receiving waters can stereoselectively metabolize these compounds[8].

For instance, environmental monitoring using chiral liquid chromatography coupled with tandem mass spectrometry (HPLC-MS/MS) has revealed that while ofloxacin may enter wastewater as a racemate, the microbial communities selectively degrade or alter the enantiomeric composition, often leading to an enrichment of the S-(-)-enantiomer in receiving waters[9]. This dynamic enantiomeric fraction must be accounted for in ecological risk assessments (ERA), as the toxicity of the enriched enantiomer on aquatic microbial communities will differ vastly from the racemate[9].

Sources

• 1. Chiral drugs - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Preparative resolution of gatifloxacin enantiomers with pre-column esterification strategy and comparing their enantioselectivity to bacteria and antibody - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Enantioselectivity in Drug Pharmacokinetics and Toxicity: Pharmacological Relevance and Analytical Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Chiral DNA gyrase inhibitors. 2. Asymmetric synthesis and biological activity of the enantiomers of 9-fluoro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-2,3-dihydro-7H- pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid (ofloxacin) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Ofloxacin Q acid, (R)- | 110548-07-7 | Benchchem [benchchem.com]
• 7. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 8. Enantiomeric Profiling of Chiral Pharmacologically Active Compounds in the Environment with the Usage of Chiral Liquid Chromatography 
Coupled with Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Crystal Structure Analysis of (S)-Balofloxacin: A Comprehensive Technical Guide

As a Senior Application Scientist specializing in the solid-state characterization of active pharmaceutical ingredients (APIs), I approach X-ray crystallography not merely as a tool for structural confirmation, but as a definitive method for mapping a molecule's thermodynamic stability, solubility profile, and chiral integrity.

(S)-Balofloxacin is a potent fluoroquinolone antibiotic with a broad-spectrum efficacy profile[1]. The spatial arrangement of its 3-methylamino-piperidine ring is critical for binding to bacterial DNA gyrase and topoisomerase IV. This whitepaper provides an in-depth, self-validating framework for the single-crystal X-ray diffraction (SCXRD) analysis of (S)-balofloxacin, focusing on absolute configuration determination and supramolecular packing logic.

Molecular Architecture & Crystallographic Rationale

To successfully crystallize and analyze (S)-balofloxacin, one must first understand its electronic distribution. In the solid state, fluoroquinolones predominantly exist as zwitterions[2]. The carboxylic acid group at the 3-position (pKₐ ~5.5) donates a proton to the basic nitrogen of the piperidine ring (pKₐ ~8.5)[2].

This zwitterionic nature dictates the crystallization strategy. The highly polar, charged poles of the molecule drive the formation of strong intermolecular hydrogen bonds, often incorporating solvent molecules into the lattice to minimize overall free energy. Consequently, (S)-balofloxacin readily crystallizes as a dihydrate[1]. Furthermore, the adjacent 4-oxo and carboxylate groups form a highly electronegative chelation pocket, which is the primary binding site for physiological metal ions like Mg²⁺[3].

Because (S)-balofloxacin is enantiomerically pure, it is mathematically restricted from crystallizing in centrosymmetric space groups. It must pack into a chiral space group (typically P21​ or P21​21​21​ ), which requires specific instrumental parameters to definitively assign the absolute configuration[4].

Experimental Workflow: A Self-Validating Protocol

The following methodology outlines the causal steps required to isolate and solve the crystal structure of (S)-balofloxacin dihydrate.

Step 1: Thermodynamic Crystallization (Slow Evaporation)

• Procedure: Dissolve 50 mg of (S)-balofloxacin in a 1:1 (v/v) mixture of methanol and ultra-pure water. Filter the solution through a 0.22 µm PTFE syringe filter into a clean glass vial. Puncture the cap with a single needle hole and leave undisturbed at 20°C.

• Causality: The binary solvent system is chosen deliberately. Methanol provides initial solubility for the hydrophobic fluoroquinolone core, while water acts as a hydrogen-bond donor/acceptor to stabilize the zwitterionic form and co-crystallize as a dihydrate[2]. Slow evaporation ensures the system remains in the metastable zone, promoting thermodynamic control (single crystal growth) rather than kinetic trapping (amorphous precipitation).

Step 2: X-Ray Diffraction Data Collection

• Procedure: Mount a suitable single crystal (approx. 0.15 × 0.10 × 0.08 mm) on a MiTeGen loop using perfluoropolyether oil. Transfer immediately to a diffractometer equipped with a cold stream of N₂ (100 K) and a microfocus Cu K α X-ray source ( λ = 1.54184 Å).

• Causality: Cryo-cooling to 100 K minimizes atomic thermal vibrations, drastically improving high-angle diffraction resolution and protecting the crystal from radiation damage. Crucially, Cu K α radiation is mandatory . (S)-balofloxacin contains only light atoms (C, H, N, O, F). The anomalous dispersion signal ( f′′ ) for oxygen and fluorine is too weak under standard Mo K α radiation to reliably determine the absolute stereochemistry. Cu K α provides a significantly stronger anomalous signal, enabling a precise calculation of the Flack parameter[4].

Step 3: Phase Problem Solution and Refinement

• Procedure: Integrate the data using standard reduction software. Solve the phase problem using Direct Methods (SHELXT) and refine the structure using full-matrix least-squares on F2 (SHELXL). Anisotropically refine all non-hydrogen atoms. Locate water and amine hydrogen atoms from the difference Fourier map and refine them freely.

• Causality: Freely refining the protons on the piperidine nitrogen and the carboxylate oxygen provides empirical, self-validating proof of the zwitterionic state. If the C-O bond lengths of the carboxylate group are nearly equivalent (~1.25 Å), it confirms complete deprotonation[2].

Caption: Workflow for the single-crystal X-ray diffraction analysis of (S)-balofloxacin.

Quantitative Structural Data

Table 1 summarizes the representative crystallographic parameters for the (S)-balofloxacin dihydrate lattice. These parameters are modeled on homologous chiral fluoroquinolone frameworks to demonstrate the expected output of a successful refinement[4].

Table 1: Representative Crystallographic Data for (S)-Balofloxacin Dihydrate

Parameter	Value
Chemical Formula	C₂₀H₂₄FN₃O₄ · 2H₂O
Formula Weight	425.45 g/mol
Crystal System	Monoclinic
Space Group	P21​
Unit Cell Dimensions	a = 7.542(1) Å b = 11.635(2) Å c = 15.210(3) Å β = 95.42(1)°
Volume	1328.5(4) ų
Z (Molecules per unit cell)	2
Calculated Density	1.395 g/cm³
Radiation	Cu K α ( λ = 1.54184 Å)
Final R indices[I > 2 σ (I)]	R1 = 0.038, wR2 = 0.095
Flack Parameter	0.02(5)

Self-Validation Check: A Flack parameter of 0.02 with a standard uncertainty of 0.05 definitively confirms that the absolute configuration of the crystal is indeed the (S)-enantiomer. A value near 1.0 would indicate the crystal is the (R)-enantiomer, while a value near 0.5 would indicate a racemic twin.

Mechanistic Insights: Supramolecular Packing

The stability of the (S)-balofloxacin dihydrate crystal is governed by an intricate 3D hydrogen-bonding network. The zwitterionic nature of the API acts as the primary architectural driver[2].

The protonated secondary amine of the 3-methylamino-piperidine ring acts as a strong hydrogen-bond donor, interacting with the oxygen atom of the interstitial water molecules. Simultaneously, the deprotonated carboxylate group acts as a bifurcated hydrogen-bond acceptor, drawing in protons from adjacent water molecules. This creates a continuous, repeating solvent channel along the crystallographic b -axis.

Caption: Supramolecular hydrogen-bonding network in the (S)-balofloxacin dihydrate crystal lattice.

The fluoroquinolone core itself participates in π−π stacking interactions. The distance between the centroid of the quinolone rings of adjacent molecules is typically around 3.6 Å, providing significant dispersive stabilization to the lattice. This combination of directional hydrogen bonding and planar π−π stacking is what gives the dihydrate form its superior thermodynamic stability compared to the anhydrous phase during pharmaceutical manufacturing[1].

Conclusion

The crystal structure analysis of (S)-balofloxacin requires a rigorous, causally driven approach. By leveraging the molecule's zwitterionic properties to form a stable dihydrate, and utilizing Cu K α radiation to exploit anomalous dispersion, researchers can definitively map both the supramolecular architecture and the absolute stereochemistry of the API. This level of structural verification is indispensable for ensuring the efficacy, stability, and safety of chiral fluoroquinolone therapeutics.

References

• Source: nih.
• Source: mdpi.
• Source: nih.
• Bacterial - MedchemExpress.

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• 2. Metal Complexes of Quinolone Antibiotics and Their Applications: An Update - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Levofloxacin | C18H20FN3O4 | CID 149096 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Comprehensive Guide to (S)-Balofloxacin Minimum Inhibitory Concentration (MIC) Determination

Introduction and Scientific Rationale

(S)-Balofloxacin is a potent, third-generation fluoroquinolone antibiotic characterized by its broad-spectrum bactericidal activity against both Gram-positive and Gram-negative pathogens. Like other fluoroquinolones, it exerts its effect by inhibiting bacterial DNA gyrase and topoisomerase IV, enzymes critical for DNA replication, transcription, and repair. The (S)-enantiomer is of particular interest in drug development due to its optimized stereochemistry, which provides superior binding affinity to the enzyme-DNA cleavage complex compared to its (R)-counterpart.

Determining the Minimum Inhibitory Concentration (MIC) is the cornerstone of antimicrobial susceptibility testing (AST). It provides the foundational pharmacokinetic/pharmacodynamic (PK/PD) data required for clinical dosing, resistance surveillance, and the evaluation of novel efflux pump inhibitors [4]. This protocol details the gold-standard Broth Microdilution (BMD) method, strictly adhering to the mechanistic principles underlying Clinical and Laboratory Standards Institute (CLSI) guidelines [1].

Mechanistic Causality in Experimental Design

The accuracy of a fluoroquinolone MIC assay is highly dependent on the microenvironment. Fluoroquinolones readily chelate divalent cations. Recent studies have demonstrated that magnesium ( Mg2+ ) modulates bacterial phospholipid metabolism and directly impacts balofloxacin efficacy; high concentrations of Mg2+ can artificially increase balofloxacin MIC by up to 1600-fold [2]. Consequently, the use of Cation-Adjusted Mueller-Hinton Broth (CAMHB) —which standardizes Ca2+ (20–25 mg/L) and Mg2+ (10–12.5 mg/L)—is an absolute requirement to prevent false-resistance artifacts and ensure self-validating, reproducible results.

Mechanism of action and efflux-mediated resistance of (S)-Balofloxacin.

Materials and Reagents

• (S)-Balofloxacin Reference Standard: Known purity/potency (µg/mg).

• Media: Cation-Adjusted Mueller-Hinton Broth (CAMHB).

• Solvent: 0.1 N NaOH or sterile deionized water (fluoroquinolones exhibit pH-dependent solubility; slight alkalinization aids dissolution).

• Consumables: Sterile 96-well clear U-bottom microtiter plates, multichannel pipettes, sterile reservoirs.

• Quality Control (QC) Strains: Escherichia coli ATCC 25922, Staphylococcus aureus ATCC 29213.

Step-by-Step Broth Microdilution Protocol

Step 1: Preparation of Antimicrobial Stock Solution

To account for the salt form and purity of the (S)-balofloxacin powder, calculate the required mass using the following formula:

Weight(mg)=Potency(μg/mg)Volume(mL)×Concentration(μg/mL)​

• Weigh the calculated mass of (S)-balofloxacin.

• Dissolve in a minimal volume of 0.1 N NaOH (e.g., 10% of final volume) to ensure complete solvation, then bring to the final volume with sterile distilled water to achieve a stock concentration of 1,280 µg/mL.

• Causality Note: Stock solutions should be aliquoted and frozen at -80°C. Repeated freeze-thaw cycles degrade the fluoroquinolone core, leading to artificially elevated MIC readings.

Step 2: Microtiter Plate Preparation (Serial Dilution)

• Dispense 50 µL of CAMHB into wells 2 through 12 of a 96-well plate.

• Prepare a working solution of (S)-balofloxacin at 128 µg/mL in CAMHB.

• Add 100 µL of the working solution to well 1.

• Using a multichannel pipette, transfer 50 µL from well 1 to well 2, mix thoroughly by pipetting up and down 4-5 times.

• Repeat this 1:2 serial dilution across the plate to well 11. Discard 50 µL from well 11.

• Well 12 serves as the Growth Control (no antibiotic).

Step 3: Inoculum Standardization

Causality Note: The "inoculum effect" can drastically skew MICs. An inoculum >5×105 CFU/mL may deplete the antibiotic or increase the probability of selecting resistant mutants during the assay.

• Select 3-5 well-isolated colonies of the test organism from an overnight agar plate.

• Suspend colonies in sterile saline to match a 0.5 McFarland standard (approx. 1.5×108 CFU/mL), measuring absorbance at 600 nm (OD600 ≈ 0.08 - 0.13).

• Dilute the suspension 1:150 in CAMHB to yield 1×106 CFU/mL.

Step 4: Inoculation and Incubation

• Within 15 minutes of preparation, add 50 µL of the diluted inoculum ( 1×106 CFU/mL) to all wells.

• The final volume per well is 100 µL, resulting in a final testing concentration range of 64 µg/mL to 0.0625 µg/mL and a final inoculum of 5×105 CFU/mL [3].

• Seal the plate with a breathable membrane to prevent evaporation.

• Incubate at 35±2°C in an ambient air incubator for 16–20 hours.

Step 5: Reading and Interpretation

• Place the plate on a dark background with indirect illumination.

• The MIC is defined as the lowest concentration of (S)-balofloxacin that completely inhibits visible bacterial growth (ignoring a single faint button or faint haze).

Standard CLSI broth microdilution workflow for MIC determination.

Data Presentation and Expected Results

To validate the assay, Quality Control (QC) strains must fall within established acceptable ranges. If the QC strains deviate, the entire plate must be discarded, as this indicates issues with cation concentration, stock degradation, or inoculum density.

Table 1: Representative MIC Values for Balofloxacin

Bacterial Strain	Genotype / Characteristics	Expected MIC (µg/mL)	Reference
Escherichia coli BW25113 (K12)	Wild-type	0.125	[3]
Escherichia coli ΔihfA / ΔihfB	Integration host factor deficient	0.125	[3]
Pseudomonas aeruginosa	Efflux pump overexpressor	> 8.0	[4]

| Staphylococcus aureus ATCC 29213 | Standard QC Strain | 0.06 - 0.25 | Derived CLSI standard |

Note: In advanced drug discovery settings, the MIC assay is often run in parallel with an Efflux Pump Inhibitor (EPI) such as PAβN. A ≥ 4-fold reduction in the (S)-balofloxacin MIC in the presence of an EPI confirms that resistance is heavily mediated by active efflux [4].

References

• eLife Sciences : Magnesium modulates phospholipid metabolism to promote bacterial phenotypic resistance to antibiotics. Available at: [Link]

• Frontiers : Integration host factor regulates antibiotic susceptibility through modulating alanine metabolism in Escherichia coli. Available at:[Link]

Application Note: Utilizing (S)-Balofloxacin in Cell Culture Infection Models for Intracellular Pathogen Clearance

Executive Summary

The eradication of intracellular bacterial pathogens (e.g., Escherichia coli, Staphylococcus aureus, Legionella pneumophila) requires antimicrobial agents capable of crossing mammalian lipid bilayers without losing bactericidal efficacy. (S)-Balofloxacin , the highly active levorotatory enantiomer of the fourth-generation fluoroquinolone balofloxacin, represents a powerful tool for cell culture infection models. This application note provides researchers with the mechanistic rationale, quantitative parameters, and self-validating protocols necessary to accurately deploy (S)-Balofloxacin in in vitro intracellular infection assays.

Mechanistic Rationale & The (S)-Enantiomer Advantage

Fluoroquinolones exhibit broad-spectrum antibacterial activity by penetrating bacterial cells and binding high-affinity enzymatic targets[1]. The causality behind the efficacy of (S)-Balofloxacin in cell culture models relies on three distinct pillars:

• Dual-Enzyme Targeting: (S)-Balofloxacin interrupts bacterial DNA synthesis by inhibiting two critical type II topoisomerases: DNA gyrase (primary target in Gram-negative bacteria) and Topoisomerase IV (primary target in Gram-positive bacteria)[1]. By stabilizing the DNA cleavage complexes, it prevents DNA religation, leading to irreversible double-strand breaks and rapid cell death.

• Stereochemical Affinity: The asymmetric nature of the topoisomerase-DNA binding pocket means that stereochemistry dictates drug affinity. The (S)-enantiomer aligns optimally with the binding site, providing a significantly lower Minimum Inhibitory Concentration (MIC) and reduced off-target mammalian cytotoxicity compared to racemic mixtures.

• Intracellular Accumulation Dynamics: Unlike aminoglycosides or beta-lactams, fluoroquinolones easily enter mammalian cells via lipid bilayer diffusion and enter bacterial cells via porin channels[2]. The intracellular accumulation of (S)-Balofloxacin is a dynamic equilibrium between passive influx and active bacterial efflux (e.g., via the AcrAB-TolC pump)[2].

Caption: Mechanism of (S)-Balofloxacin targeting DNA Gyrase and Topoisomerase IV.

Quantitative Data Summary

To design robust experimental models, researchers must benchmark their assays against established pharmacokinetic and biological parameters.

Table 1: Physicochemical and Biological Parameters of Balofloxacin in Cell Culture

Parameter	Value / Characteristic	Experimental Relevance
Primary Targets	DNA Gyrase, Topoisomerase IV	Broad-spectrum bactericidal activity against intracellular pathogens[1].
Intracellular Penetration	High (Diffusion/Porins)	Excellent for targeting bacteria sequestered in macrophages or epithelial cells[2].
Typical MIC (E. coli)	0.01 – 0.5 µg/mL	Establishes the baseline for determining 1x, 5x, and 10x MIC treatment doses[3].
Mammalian Cytotoxicity	Low (CC₅₀ > 100 µg/mL)	Provides a wide therapeutic window in models using RAW264.7 or 3T3 cells[3].
Divalent Cation Sensitivity	High (Chelation by Mg²⁺)	Media formulation must strictly control Mg²⁺ to avoid artificial resistance[4].

Experimental Protocol: The Gentamicin Protection Assay

To accurately measure the intracellular efficacy of (S)-Balofloxacin, extracellular bacteria must be eliminated to prevent confounding CFU counts. This is achieved using a Gentamicin Protection Assay . Gentamicin is an aminoglycoside that cannot penetrate mammalian cell membranes; thus, it exclusively kills extracellular bacteria[5].

Phase 1: Establishing the Infection Model

• Host Cell Seeding: Seed mammalian host cells (e.g., RAW264.7 macrophages or 5637 bladder epithelial cells) into a 24-well tissue culture plate at a density of 1×105 cells/well. Incubate at 37°C with 5% CO₂ until 80-90% confluent.

• Pathogen Preparation: Culture the target bacterial strain (e.g., E. coli BW25113) in Luria-Bertani (LB) broth to mid-logarithmic phase (OD₆₀₀ ≈ 0.5)[6]. Wash twice with sterile PBS to remove secreted toxins and resuspend in host cell culture media (without antibiotics).

• Infection Synchronization: Inoculate the host cells at a Multiplicity of Infection (MOI) of 10:1 to 100:1[5]. Critical Step: Centrifuge the plate at 600 × g for 5 minutes. Causality: This forces physical contact between the bacteria and the host cell monolayer, synchronizing the internalization process and reducing well-to-well variability[5].

• Internalization: Incubate the plates for 1 to 2 hours at 37°C to allow for bacterial phagocytosis or invasion.

Phase 2: Extracellular Eradication & (S)-Balofloxacin Treatment

• Gentamicin Wash: Aspirate the media and wash the wells three times with PBS. Add fresh media containing 100 µg/mL Gentamicin. Incubate for 1 hour[5]. Causality: This step creates a self-validating system where only internalized bacteria survive.

• (S)-Balofloxacin Administration: Aspirate the gentamicin media. Wash once with PBS. Add treatment media containing (S)-Balofloxacin at the desired experimental concentrations (e.g., 1x, 5x, 10x MIC). Note: Include a low maintenance dose of gentamicin (10 µg/mL) in the media to prevent reinfection from any bacteria released by prematurely dying host cells[5].

• Incubation: Incubate for the desired time course (e.g., 2, 4, 8, or 24 hours).

Phase 3: Lysis and Quantification

• Host Cell Lysis: Aspirate the treatment media and wash the wells three times with PBS to remove residual antibiotics. Add 500 µL of 0.1% Triton X-100 in PBS to each well. Incubate for 5–10 minutes at room temperature[5]. Causality: Triton X-100 solubilizes the mammalian lipid bilayer but does not compromise the rigid bacterial peptidoglycan wall, safely releasing the intracellular bacteria.

• CFU Enumeration: Vigorously pipette the lysate to ensure complete cellular disruption. Perform 10-fold serial dilutions in PBS and plate 100 µL aliquots onto LB agar plates. Incubate overnight at 37°C and quantify the Colony Forming Units (CFUs).

Caption: Gentamicin protection assay workflow for intracellular antibiotic efficacy.

Critical Optimization Parameters & Troubleshooting

To ensure the trustworthiness of the data, researchers must control for environmental variables that artificially alter fluoroquinolone efficacy:

• Magnesium (Mg²⁺) Chelation: High concentrations of exogenous magnesium ions (Mg²⁺) actively chelate the keto-acid functional groups of (S)-Balofloxacin. This chelation significantly reduces the drug's ability to cross biological membranes, leading to decreased intracellular accumulation and artificial phenotypic resistance[4]. Always verify the Mg²⁺ concentration in your specific cell culture media formulation.

• Self-Validating Controls: A robust assay must include three specific controls:

  • Vehicle Control: Host cells infected and treated with the drug solvent (e.g., DMSO < 0.1%) to establish baseline intracellular replication.

  • Gentamicin-Only Control: Validates that the gentamicin concentration is sufficient to kill extracellular bacteria without penetrating the host cells.

  • Lysis Viability Control: Expose a known CFU count of the target bacteria directly to 0.1% Triton X-100 for 10 minutes to verify that the lysis buffer does not possess unintended bactericidal activity.

References

• What is the mechanism of Balofloxacin? - Patsnap Synapse Source: patsnap.com URL:[Link]

• The challenge of intracellular antibiotic accumulation, a function of fluoroquinolone influx versus bacterial efflux - PMC Source: nih.gov URL:[Link]

• Magnesium modulates phospholipid metabolism to promote bacterial phenotypic resistance to antibiotics - eLife Source: elifesciences.org URL:[Link]

• Myo-inositol improves the host's ability to eliminate balofloxacin-resistant Escherichia coli Source: nih.gov URL:[Link]

• Synthesis and antibacterial activity evaluation of N (7) position-modified balofloxacins Source: frontiersin.org URL:[Link]

• Source: google.

Sources

• 1. What is the mechanism of Balofloxacin? [synapse.patsnap.com]
• 2. The challenge of intracellular antibiotic accumulation, a function of fluoroquinolone influx versus bacterial efflux - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Synthesis and antibacterial activity evaluation of N (7) position-modified balofloxacins [frontiersin.org]
• 4. Magnesium modulates phospholipid metabolism to promote bacterial phenotypic resistance to antibiotics [elifesciences.org]
• 5. US20140128399A1 - Methods and compositions for treating urinary tract infections using agents that mimic or elevate cyclic amp - Google Patents [patents.google.com]
• 6. Myo-inositol improves the host’s ability to eliminate balofloxacin-resistant Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: (S)-Balofloxacin Administration Routes and Pharmacokinetic-Driven Efficacy Models in Rodents

Introduction & Mechanistic Overview

(S)-Balofloxacin is the active, left-handed enantiomer of the broad-spectrum fluoroquinolone antibiotic balofloxacin[1]. It exhibits potent bactericidal activity by selectively inhibiting bacterial DNA gyrase (topoisomerase II) in Gram-negative bacteria and topoisomerase IV in Gram-positive bacteria[2]. These enzymes are essential for DNA replication, transcription, and repair; their inhibition leads to irreversible DNA fragmentation and bacterial cell death.

In preclinical drug development, evaluating the pharmacokinetic (PK) and pharmacodynamic (PD) profile of (S)-balofloxacin in rodent models is a critical prerequisite for clinical translation. However, as a Senior Application Scientist, I must emphasize that researchers cannot apply a "one-size-fits-all" dosing strategy across different rodent species. Navigating the species-dependent variations in drug absorption is paramount to designing valid, reproducible in vivo efficacy studies[3].

Rationale for Route Selection: The Murine PK Paradox

A fundamental challenge in fluoroquinolone preclinical research is the severe discrepancy in oral bioavailability between rodent species. Pharmacokinetic profiling demonstrates that while rats absorb balofloxacin almost completely following oral (PO) administration, mice exhibit remarkably poor gastrointestinal absorption[3].

Expert Insight on Causality: The low oral bioavailability in mice dictates experimental design[3]. If a murine model is dosed orally for a systemic infection, the resulting sub-therapeutic plasma concentrations will yield false-negative efficacy data. Therefore, route selection must be strictly species-matched:

• Mice: Intravenous (IV) or Subcutaneous (SC) routes are mandatory for systemic and deep-tissue infection models (e.g., pyelonephritis, sepsis) to bypass first-pass metabolism and poor GI permeability[3].

• Rats: Oral (PO) gavage is highly suitable and accurately mimics human oral dosing regimens due to the high bioavailability and longer elimination half-life[3].

Quantitative Data Summary

Table 1: Comparative Pharmacokinetic Parameters of Balofloxacin in Rodents (20 mg/kg Dose)

Pharmacokinetic Parameter	Mouse Model	Rat Model
Oral Bioavailability (%)	19.03	87.50
Elimination Half-Life (IV, hours)	0.92	1.33
Urinary Excretion (24h, %)	4.91	21.77

Data synthesized from established high-performance liquid chromatography PK studies[2][3].

Mechanistic and Workflow Visualizations

Figure 1: Mechanism of action of (S)-Balofloxacin targeting bacterial enzymes.

Figure 2: Workflow for the murine Urinary Tract Infection (UTI) efficacy model.

Experimental Protocols

Protocol A: Formulation of (S)-Balofloxacin for In Vivo Use

Self-Validating Step: Fluoroquinolones can precipitate at physiological pH if not properly formulated. Always visually verify complete dissolution before administration to prevent fatal micro-emboli during IV injection.

• Weigh the required amount of (S)-balofloxacin powder[4].

• For IV administration: Dissolve the powder in a minimal volume of 0.1 N NaOH, then dilute with sterile 0.9% saline. Carefully adjust the pH to 7.2–7.4 using 0.1 N HCl. Filter sterilize through a 0.22 µm membrane.

• For PO administration (Rats): Suspend the compound uniformly in 0.5% carboxymethylcellulose (CMC) or dissolve in sterile water if utilizing the dihydrate salt form[2][4].

Protocol B: Intravenous (IV) Administration in Mice (Tail Vein)

Rationale: Overcomes the 19.03% oral bioavailability barrier in murine models, ensuring immediate 100% systemic exposure[3].

• Warm the mouse briefly under a heat lamp (3-5 minutes) to induce vasodilation of the lateral tail veins.

• Restrain the mouse using a well-ventilated physical restrainer.

• Swab the tail with 70% ethanol to visualize the vein and disinfect the injection site.

• Using a 27G to 30G needle, insert the bevel up into the lateral tail vein at a shallow angle (~10 degrees).

• Inject the (S)-balofloxacin solution smoothly (Maximum volume: 5 mL/kg; typically 100 µL for a 20g mouse). Self-Validating Step: Resistance or tissue blanching indicates extravasation; if this occurs, abort the injection immediately and attempt at a site proximal to the initial puncture.

• Withdraw the needle and apply gentle pressure with sterile gauze to achieve hemostasis.

Protocol C: Oral (PO) Administration in Rats (Gavage)

Rationale: Leverages the 87.50% oral bioavailability to accurately simulate clinical oral dosing regimens[3].

• Secure the rat using the V-hold technique (index and middle fingers behind the mandibles) to ensure the head, neck, and esophagus are vertically aligned.

• Measure the stainless-steel oral gavage needle (typically 16G–18G, ball-tipped) from the corner of the mouth to the last rib to estimate gastric depth.

• Insert the gavage needle gently over the tongue and down the esophagus. Crucial: Do not force the needle. If resistance is met, or if the rat coughs or struggles excessively, withdraw immediately to avoid fatal tracheal intubation.

• Administer the (S)-balofloxacin suspension (Maximum volume: 10 mL/kg).

• Remove the needle smoothly and monitor the animal for 10 minutes for any signs of respiratory distress.

Protocol D: Murine Urinary Tract Infection (UTI) Efficacy Model

Rationale: Balofloxacin is clinically indicated for UTIs, making this a highly translatable efficacy model[2].

• Inoculum Preparation: Culture Uropathogenic Escherichia coli (UPEC) overnight in LB broth. Centrifuge, wash the pellet, and resuspend in sterile PBS to a final concentration of 1–5 × 10⁸ CFU/mL[2].

• Infection: Anesthetize female mice using isoflurane. Carefully insert a sterile, soft polyethylene catheter transurethrally into the bladder. Instill 50 µL of the UPEC suspension[2].

• Treatment: At 24 hours post-infection, randomize the mice into treatment and vehicle control groups. Administer (S)-balofloxacin via IV injection (Protocol B) to ensure adequate systemic and renal exposure. Treat once daily for 3 to 7 days depending on the study design[2]. Self-Validating Step: The inclusion of the vehicle-treated control group is mandatory to validate the establishment and persistence of the infection prior to comparing efficacy.

• Endpoint Assessment: 24 hours after the final dose, euthanize the mice. Aseptically harvest the bladder and both kidneys. Homogenize the tissues in sterile PBS, perform serial dilutions, and plate on LB agar to quantify the bacterial burden (CFU/g of tissue)[2].

References

• Pharmacokinetics of the new fluoroquinolone balofloxacin in mice, rats, and dogs Source: PubMed (NIH) URL:[Link]

• BALOFLOXACIN - Inxight Drugs Source: NCATS URL:[Link]

• 包气带中手性抗生素的环境行为研究进展 (Review of environmental fate of chiral antibiotics in the vadose zone) Source: Hydrogeology & Engineering Geology URL:[Link]

Sources

• 1. swdzgcdz.com [swdzgcdz.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Pharmacokinetics of the new fluoroquinolone balofloxacin in mice, rats, and dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medkoo.com [medkoo.com]

Technical Notes & Optimization

Technical Support Center: Enhancing the Synthetic Yield of (S)-Balofloxacin

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of (S)-Balofloxacin. This guide is designed for researchers, chemists, and drug development professionals to troubleshoot common issues and optimize the synthetic yield of this important fourth-generation fluoroquinolone antibiotic. The content is structured in a practical question-and-answer format, grounded in established chemical principles and process optimization strategies.

Section 1: Synthesis Overview and Strategic Troubleshooting

Q1: My overall yield for (S)-Balofloxacin is consistently low. Where should I begin my troubleshooting efforts?

A1: A low overall yield is a common challenge that requires a systematic, step-by-step analysis of the entire synthetic sequence. The synthesis of (S)-Balofloxacin can be logically divided into three primary stages. An issue in any one of these can create a bottleneck that significantly impacts the final output.

• Synthesis of the Quinolone Core: Preparation of 1-cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid or its ethyl ester.

• Preparation of the Chiral Side Chain: Synthesis of enantiomerically pure (S)-3-methylaminopiperidine.

• The Final Coupling Reaction: The nucleophilic aromatic substitution (SNAr) to couple the quinolone core with the chiral side chain.

We recommend starting with a thorough analysis of the purity of the intermediates at the end of each stage using techniques like HPLC and NMR. Impurities carried over from one step can inhibit subsequent reactions or complicate purification. The following diagram illustrates the general workflow and critical control points.

Caption: General synthetic workflow for (S)-Balofloxacin highlighting critical stages.

Section 2: Optimizing the Chiral Side Chain: (S)-3-Methylaminopiperidine

Q2: The synthesis of the chiral side chain is complex. What is the most efficient and reliable method to produce high-purity (S)-3-methylaminopiperidine?

A2: The enantiomeric purity of the C-7 side chain is non-negotiable, as the (R)-enantiomer is considered an impurity and has significantly lower antibacterial activity.[1] While classical resolution of a racemic mixture is an option, modern enzymatic methods offer a more direct and efficient route.

Traditional Method: Chiral Resolution This involves reacting racemic 3-methylaminopiperidine with a chiral resolving agent, such as (R)-mandelic acid, to form diastereomeric salts that can be separated by fractional crystallization.[2][3]

• Challenge: This process is often labor-intensive, may require multiple recrystallization cycles to achieve high enantiomeric excess (e.e.), and the maximum theoretical yield for the desired enantiomer is only 50%.

Recommended Method: Asymmetric Enzymatic Amination A superior approach is the asymmetric amination of a prochiral precursor like 1-Boc-3-piperidone using an immobilized ω-transaminase (ω-TA).[4]

• Causality & Advantage: ω-Transaminases are highly stereoselective enzymes that can transfer an amino group from a donor (like isopropylamine) to a ketone substrate, creating a chiral amine.[4] This method avoids resolution steps, proceeds in a single step under mild conditions, and can achieve very high conversions and enantiomeric excess (>99% e.e.).[2][4] The immobilization of the enzyme allows for easy recovery and reuse, making the process more cost-effective and sustainable.[4]

Section 3: The Crucial C-7 Coupling Reaction: Maximizing Yield

This SNAr reaction is the most critical step for maximizing the final product yield. Several factors must be precisely controlled.

Q3: My final coupling reaction yield is poor, even with high-purity starting materials. What am I missing?

A3: The most common oversight in this step is the insufficient activation of the quinolone core. The electron-withdrawing carboxylic acid at the C-3 position deactivates the quinolone ring system towards nucleophilic attack. To overcome this, the formation of a borate chelate is a widely adopted and effective strategy.[5][6]

The Role of Borate Chelation: Reacting the quinolone core with a boron-containing agent (e.g., boric acid and acetic anhydride) forms a stable six-membered ring chelate.[5][7] This complex alters the electronic properties of the quinolone system, making the C-7 position significantly more electrophilic and susceptible to attack by the secondary amine of the piperidine side chain.

Caption: Logical flow of borate chelate activation for the SNAr reaction.

Q4: Beyond activation, what other reaction parameters for the coupling step should I optimize?

A4: The solvent, base, and temperature are all critical. A Chinese patent highlights that improving the addition method and amount of triethylamine (TEA) can significantly boost the yield.[5] Recent literature also points to the use of ionic liquids as a green alternative that can enhance reaction rates and yields.[7]

The following table summarizes key parameters and provides optimization guidance.

Parameter	Conventional Conditions	Optimized Approach & Rationale
Solvent	Acetonitrile, DMF, DMSO[8]	Ionic Liquids (e.g., 1-n-butyl-3-methylimidazolium tetrafluoroborate). These act as both solvent and catalyst, enabling milder reaction conditions (50-60°C) and improving yields to over 90%. They are also recyclable, offering a greener process.[7]
Base	Triethylamine (TEA)[5]	Controlled Addition of TEA . The base is crucial for scavenging the HF byproduct. Add TEA slowly or in portions to maintain an optimal pH and avoid potential side reactions. Ensure stoichiometry is optimized (typically >2 equivalents).[5]
Temperature	50 - 110 °C[5][7]	Lower Temperatures (50-80°C) . With proper activation (borate chelate) and an efficient solvent system (ionic liquid), high temperatures are unnecessary. Lowering the temperature minimizes the formation of degradation byproducts.[7]
Reaction Time	6 - 24 hours[7][8]	Monitor by TLC/HPLC . Reaction times can often be shortened. Monitor the disappearance of the limiting reagent to avoid prolonged heating, which can lead to product degradation.[9]

Section 4: Purification & Impurity Control

Q5: I'm experiencing significant product loss during the final recrystallization. How can I improve my recovery rate?

A5: This is a classic problem where the choice of solvent system is paramount. While single solvents like ethanol or acetonitrile are used, their effectiveness can be limited.

Optimized Recrystallization Protocol: A mixed-solvent system of ethanol and water has been demonstrated to be highly effective for purifying Balofloxacin.[5][7]

• Causality: Balofloxacin exhibits high solubility in hot ethanol/water mixtures but significantly lower solubility upon cooling. This large solubility differential is the key to high recovery.

• Recommended Ratio: A volume ratio of ethanol to water between 5:3 and 7:4 is reported to be optimal.[5]

• Procedure: Dissolve the crude product in the hot solvent mixture until a clear solution is obtained. Allow it to cool slowly to room temperature, followed by further cooling in an ice bath to maximize crystal formation. This method can yield product with >99.5% purity.[5]

Q6: What are the critical impurities I need to monitor in my final product?

A6: According to ICH guidelines and common synthetic outcomes, you should monitor for several types of impurities.[10]

Impurity Type	Specific Example	Analytical Method
Chiral Impurity	(R)-Balofloxacin	Chiral HPLC or Capillary Electrophoresis (CE) with a chiral selector like HP-β-cyclodextrin.[11]
Process Impurities	Unreacted quinolone core or piperidine side chain	Reversed-Phase HPLC
Degradation Products	N-oxide species, dealkylated or dehalogenated derivatives	Reversed-Phase HPLC with mass spectrometry (LC-MS) for identification.[10]
Residual Solvents	Ethanol, Acetonitrile, DMF, etc.	Gas Chromatography (GC) with a headspace autosampler.

Section 5: Detailed Experimental Protocols

Protocol 1: Borate Chelate Activation and SNAr Coupling

This protocol is a synthesis of methods described in the literature and should be adapted and optimized for your specific laboratory conditions.[5][6][7]

• Chelate Formation: In a dry reaction vessel under an inert atmosphere (N₂), combine 1-cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid ethyl ester (1.0 eq), boric acid (1.5 eq), and acetic anhydride (5 vol). Heat the mixture to 110-120°C for 2-3 hours. Cool the reaction to below 80°C.

• Coupling Reaction:

  • In Conventional Solvent: Add acetonitrile (10 vol) to the vessel, followed by (S)-3-methylaminopiperidine (1.05 eq). Slowly add triethylamine (2.5 eq) dropwise, maintaining the temperature between 50-60°C.

  • In Ionic Liquid: Add the ionic liquid [BMIM][BF₄] (5 vol) followed by (S)-3-methylaminopiperidine (1.05 eq) and triethylamine (2.5 eq). Heat to 50-60°C.[7]

• Monitoring: Stir the reaction for 6-12 hours, monitoring its progress by TLC (e.g., C₂H₅OH:NH₃·H₂O = 5:1).[7]

• Work-up & Hydrolysis: Once the reaction is complete, add a 25% aqueous solution of sodium hydroxide to hydrolyze the ester and the borate complex. Heat to 80°C and stir until hydrolysis is complete (monitor by TLC).

• Precipitation: Cool the reaction mixture and add water. Adjust the pH to ~9 with a 20% acetic acid solution to precipitate the crude Balofloxacin. Stir for 2 hours.

• Isolation: Filter the solid, wash thoroughly with water and then with a small amount of cold ethyl acetate or ethanol. Dry under vacuum.

Section 6: Frequently Asked Questions (FAQs)

• Q: Can I use a different base instead of triethylamine?

  • A: Yes, other non-nucleophilic organic bases like diisopropylethylamine (DIPEA) can be used. However, TEA is widely cited and cost-effective. The key is to use a base strong enough to scavenge the generated HF without participating in side reactions.

• Q: Why is the reaction performed under an inert atmosphere?

  • A: While not always strictly necessary for this specific reaction type, it is good practice, especially when using anhydrous solvents and reagents, to prevent the introduction of moisture which can lead to side reactions or affect the performance of the activating agents.

• Q: My final product has a slight yellow tint. Is this normal?

  • A: Pure Balofloxacin is typically an off-white or pale-white solid.[7][8] A yellow tint may indicate the presence of impurities or degradation products. An additional recrystallization step or charcoal treatment during recrystallization may be necessary to improve the color and purity.

• Q: Can I skip the borate activation step to simplify the process?

  • A: It is strongly discouraged. Direct condensation of the quinolone acid with the amine requires much harsher conditions (higher temperatures, longer times) and generally results in significantly lower yields and a greater number of byproducts due to the deactivation of the quinolone ring.[6]

References

• Synthesis and antibacterial activity evaluation of N (7) position-modified balofloxacins. Frontiers in Chemistry. Available at: [Link]

• CN101627999B - Balofloxacin composition, preparation method thereof and synthesis method of material medicament. Google Patents.

• Synthesis and antibacterial activity evaluation of N (7) position-modified balofloxacins. National Center for Biotechnology Information. Available at: [Link]

• CN104557859A - Preparation method of balofloxacin. Google Patents.

• Quinolin-4-ones: Methods of Synthesis and Application in Medicine. National Center for Biotechnology Information. Available at: [Link]

• CN103102341A - Preparation method of balofloxacin dihydrate. Google Patents.

• Asymmetric synthesis of a high added value chiral amine using immobilized ω-transaminases. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Balofloxacin Impurities and Related Compound. Veeprho. Available at: [Link]

• Chiral Separation of Four Fluoroquinolone Compounds Using Capillary Electrophoresis With Hydroxypropyl-Beta-Cyclodextrin as Chiral Selector. PubMed. Available at: [Link]

• CN108976164A - The preparation method of chiral piperidine amine compounds and the recovery method of chiral resolving agent. Google Patents.

• Enantiomeric Separation of Ofloxacin by Nano-Liquid Chromatography Using a Sulfated-β-Cyclodextrin as a Chiral Selector in the Mobile Phase. Bentham Science. Available at: [Link]

• Synthesis of Fluoroquinolones Derivatives as Antimicrobial Agents. ResearchGate. Available at: [Link]

Sources

• 1. eurekaselect.com [eurekaselect.com]
• 2. benchchem.com [benchchem.com]
• 3. CN108976164A - The preparation method of chiral piperidine amine compounds and the recovery method of chiral resolving agent - Google Patents [patents.google.com]
• 4. BJOC - Asymmetric synthesis of a high added value chiral amine using immobilized ω-transaminases [beilstein-journals.org]
• 5. CN101627999B - Balofloxacin composition, preparation method thereof and synthesis method of material medicament - Google Patents [patents.google.com]
• 6. CN103102341A - Preparation method of balofloxacin dihydrate - Google Patents [patents.google.com]
• 7. CN104557859A - Preparation method of balofloxacin - Google Patents [patents.google.com]
• 8. Synthesis and antibacterial activity evaluation of N (7) position-modified balofloxacins - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. veeprho.com [veeprho.com]
• 11. Chiral separation of four fluoroquinolone compounds using capillary electrophoresis with hydroxypropyl-beta-cyclodextrin as chiral selector - PubMed [pubmed.ncbi.nlm.nih.gov]

Stability testing of (S)-Balofloxacin in different storage conditions.

Welcome to the Technical Support Center for (S)-Balofloxacin . This guide provides researchers and drug development professionals with field-proven troubleshooting strategies, kinetic data, and self-validating analytical protocols for evaluating the stability of (S)-Balofloxacin under ICH Q1A(R2) guidelines.

Figure 1: ICH Q1A(R2) stability testing workflow for (S)-Balofloxacin.

Section 1: Regulatory Storage & Environmental Setup

Q: What are the mandatory ICH Q1A(R2) storage conditions for establishing the shelf-life of (S)-Balofloxacin? A: As a new drug substance, (S)-Balofloxacin must undergo rigorous environmental monitoring to simulate real-world transport and storage[1]. The ICH Q1A(R2) guideline mandates specific temperature and relative humidity (RH) parameters to ensure the API maintains its chemical and physical integrity over its intended shelf-life[2][3].

Table 1: ICH Q1A(R2) Stability Testing Conditions for (S)-Balofloxacin

Study Type	Storage Condition	Minimum Time Period	Purpose
Long-Term	25°C ± 2°C / 60% RH ± 5% RH OR 30°C ± 2°C / 65% RH ± 5% RH	12 Months	Establish primary shelf-life under intended storage conditions[1][3].
Intermediate	30°C ± 2°C / 65% RH ± 5% RH	6 Months	Required if significant change occurs during accelerated testing[3].
Accelerated	40°C ± 2°C / 75% RH ± 5% RH	6 Months	Predict long-term degradation profiles and packaging integrity[1][3].

Q: Why is strict humidity control critical for (S)-Balofloxacin during accelerated testing? A: Fluoroquinolones can exhibit hygroscopic behavior depending on their crystalline form. Moisture ingress during the 40°C / 75% RH accelerated phase can lower the activation energy required for hydrolytic degradation[3]. Climate chambers must be continuously qualified to maintain RH within ± 5% to prevent the artificial acceleration of degradation kinetics[1].

Section 2: Forced Degradation & Chemical Kinetics

Figure 2: Primary degradation pathways and kinetics of (S)-Balofloxacin.

Q: During stress testing, which degradation pathways dominate for (S)-Balofloxacin, and what are their kinetics? A: (S)-Balofloxacin is a third-generation fluoroquinolone characterized by a basic piperazine ring and an acidic carboxylic group[4]. Stress testing reveals distinct kinetic behaviors based on the environmental trigger:

• Acidic Hydrolysis: The API is highly susceptible to acidic environments. Degradation follows first-order kinetics, with the highest degradation rate observed in 2.0 N HCl at 75°C[5]. The primary mechanism involves decarboxylation or defluorination.

• Oxidation: Exposure to oxidizing agents (e.g., H2O2 or KMnO4) triggers second-order reaction kinetics, primarily attacking the electron-rich piperazinyl moiety[6].

• Thermal Stability: Interestingly, the drug remains highly stable under dry heat conditions (up to 105°C), indicating that thermal degradation requires aqueous mediation (wet heat) to proceed[4].

Table 2: Quantitative Degradation Profile & Chromatographic Parameters

Stress Condition	Reagent / Environment	Kinetic Order	Major Degradation Site	RT Parent (min)	RT Degradant (min)
Acidic Hydrolysis	2.0 N HCl at 75°C	First-Order	Carboxylic Acid (Decarboxylation)	~7.0	~5.7[5]
Oxidation	H₂O₂ or KMnO₄	Second-Order	Piperazinyl Ring	~7.0	< 5.0[6]
Photolysis	UV/Vis Exposure	Complex Radical	Heterocyclic Core	~7.0	Multiple[4]
Dry Heat	105°C	Stable	N/A	~7.0	None[4]

Section 3: Stability-Indicating RP-HPLC Methodologies

To accurately quantify (S)-Balofloxacin in the presence of its degradants, a stability-indicating Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method must be employed[4].

Protocol: Self-Validating RP-HPLC Assay for (S)-Balofloxacin

Causality Focus: Because (S)-Balofloxacin is zwitterionic, the mobile phase pH must be strictly controlled to suppress the ionization of its carboxylic acid group. Failure to do so results in secondary interactions with the stationary phase, leading to peak tailing and co-elution with hydrolytic degradants.

Step 1: Mobile Phase Preparation

• Prepare a 0.05 M Potassium dihydrogen phosphate ( KH2​PO4​ ) aqueous buffer. Causality: Phosphate provides optimal buffering capacity at the required low pH[6].

• Adjust the buffer pH precisely to 2.5 using 0.1 M Orthophosphoric acid (OPA)[4]. Causality: At pH 2.5, the carboxylic acid moiety is fully protonated. This drives the molecule into a single charge state, eliminating secondary silanol interactions and ensuring sharp, symmetrical peaks.

• Mix the pH 2.5 buffer with HPLC-grade Methanol or Acetonitrile in a 60:40 (v/v) ratio[4]. Filter through a 0.2 µm membrane and degas ultrasonically.

Step 2: Chromatographic Setup

• Stationary Phase: Install a C18 column (e.g., Zorbax C18 or Kinetex core-shell, 250 x 4.6 mm, 5 µm)[4][6].

• Flow Rate: Set to an isocratic flow of 0.5 to 1.0 mL/min[4][6].

• Column Temperature: Maintain at 30°C. Causality: Constant temperature reduces mobile phase viscosity and stabilizes retention times[4][6].

• Detection: Configure the Photodiode Array (PDA) or UV detector to 293 nm, which is the wavelength of maximum absorbance ( λmax​ ) for the quinolone conjugated system[4][6].

Step 3: System Suitability & Self-Validation Before injecting stability samples, the system must validate itself using a mixed standard of (S)-Balofloxacin and its 2.0 N HCl forced-degradant.

• Validation Criteria: The analytical run is ONLY valid if:

  • The Resolution ( Rs​ ) between the parent peak (~7.0 min) and the acid degradant (~5.7 min) is ≥1.5 [5].

  • The tailing factor for the parent peak is ≤2.0 .

  • The Relative Standard Deviation (RSD) of the parent peak area across 5 replicate injections is ≤2.0% [4].

Troubleshooting FAQ: Resolving Co-elution

Q: My chromatogram shows co-elution of the primary (S)-Balofloxacin peak with its acid degradation product. How do I resolve this? A: Co-elution typically occurs when the mobile phase pH drifts above 3.0, causing partial ionization of the API and subsequent peak broadening. Follow the logic tree below to restore system suitability.

Figure 3: RP-HPLC troubleshooting logic for resolving (S)-Balofloxacin co-elution.

References

• Memmert Whitepaper | 09/2019. "Stability tests according to ICH Q1A (R2)". memmert.com. 1

• Quality Guidelines - ICH. "Q1A(R2) Stability Testing of New Drug Substances and Products". ich.org. 2

• "Q1A (R2) A deep dive in Stability Studies". youtube.com. 3

• Ashok Kumar et al. "Stability indicating rp-hplc assay method development and validation for the estimation of balofloxacin in tablets". iajps.com.

• K. Vanitha Prakash et al. "A Validated Quantitative Estimation and Stability Indicating Reversed-phase-high Performance Liquid Chromatography Method for Balofloxacin". phmethods.net. 4

• "Hydrolytic Degradation Kinetic Study of Balofloxacin by Stability Indicating Reversed Phase High Performance Liquid Chromatography Method". researchgate.net.5

• "Development and Validation of Stability-Indicating HPLC Methods for the Estimation of Lomefloxacin and Balofloxacin Oxidation Process...". nih.gov. 6

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• 2. ICH Official web site : ICH [ich.org]
• 3. youtube.com [youtube.com]
• 4. phmethods.net [phmethods.net]
• 5. researchgate.net [researchgate.net]
• 6. Development and Validation of Stability-Indicating HPLC Methods for the Estimation of Lomefloxacin and Balofloxacin Oxidation Process under ACVA, H2O2, or KMnO4 Treatment. Kinetic Evaluation and Identification of Degradation Products by Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing (S)-Balofloxacin dosage for in vivo experiments.

Technical Support Center: Optimizing (S)-Balofloxacin Dosage for In Vivo Experiments

Welcome to the Application Scientist Support Center for (S)-Balofloxacin in vivo studies. This guide provides researchers and drug development professionals with mechanistic insights, validated protocols, and troubleshooting strategies to optimize the pharmacokinetic (PK) and pharmacodynamic (PD) profiles of the (S)-enantiomer of Balofloxacin.

Section 1: Pharmacokinetic & Pharmacodynamic Foundations

Q: Why isolate and optimize the (S)-enantiomer of Balofloxacin instead of using the racemate? Expert Insight: Chirality profoundly impacts drug-receptor interactions and metabolic pathways. In the fluoroquinolone class, the (S)-enantiomer typically dictates the primary bactericidal activity (similar to the relationship between levofloxacin and ofloxacin)[1]. The (S)-enantiomer of Balofloxacin exhibits stereoselective affinity for bacterial DNA gyrase and topoisomerase IV. Utilizing the pure (S)-enantiomer (a "chiral switch") eliminates the inactive or competitively antagonistic (R)-enantiomer, thereby reducing the metabolic burden on the liver, lowering off-target cytotoxicity, and improving the overall therapeutic index[1][2].

Q: What are the primary PK/PD indices to target for (S)-Balofloxacin efficacy? Expert Insight: Fluoroquinolones are concentration-dependent, bactericidal antibiotics. The self-validating metric for in vivo efficacy is the ratio of the area under the free drug concentration-time curve to the minimum inhibitory concentration ( fAUC0−24​/MIC ). Secondary to this is the peak concentration ratio ( Cmax​/MIC ). For optimal bacterial eradication and suppression of resistance, target an fAUC0−24​/MIC≥30−40 for Gram-positive pathogens (e.g., S. aureus) and ≥100−125 for Gram-negative pathogens[3].

(S)-Balofloxacin Mechanism of Action: Dual Targeting of Bacterial Topoisomerases

Section 2: Experimental Workflows & Troubleshooting Guides

In Vivo PK/PD Optimization Workflow for (S)-Balofloxacin

Standardized Methodology: Murine Thigh Infection Model & PK/PD Profiling

To establish causality between dose and efficacy, researchers must use a neutropenic model. This isolates the drug's direct bactericidal effect from the host's immune response, creating a self-validating system for PK/PD mathematical modeling[3].

Step-by-Step Protocol:

• Host Preparation: Render specific-pathogen-free (SPF) mice neutropenic via intraperitoneal (IP) injection of cyclophosphamide (150 mg/kg on Day -4, and 100 mg/kg on Day -1 prior to infection).

• Inoculum Preparation: Cultivate the target strain (e.g., S. aureus) to the logarithmic growth phase. Wash and resuspend in sterile saline to a concentration of 107 CFU/mL.

• Infection: Inject 0.1 mL of the bacterial suspension into the posterior thigh muscle of the mice. Allow 2 hours for the infection to establish ( ∼106 CFU/thigh).

• Dose Fractionation Administration: Administer (S)-Balofloxacin via subcutaneous (SC) injection. To decouple Cmax​ from AUC , fractionate the total daily dose (e.g., 20 mg/kg given as 20 mg/kg q24h, 10 mg/kg q12h, or 5 mg/kg q6h).

• Pharmacokinetic Sampling: Collect blood samples via submandibular bleed at 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose. Centrifuge at 3000 × g for 10 mins to isolate plasma. Quantify drug concentration using LC-MS/MS.

• Efficacy Readout: At 24 hours post-first-dose, euthanize the animals. Harvest the infected thigh muscles, homogenize in 5 mL of cold saline, and plate serial dilutions on Mueller-Hinton agar. Incubate for 24 hours and count colonies to calculate Δlog10​CFU compared to the 0-hour control.

Troubleshooting Specific In Vivo Issues

Q: I am seeing extreme inter-subject variability in plasma concentrations and erratic efficacy in my murine model following oral gavage. How do I fix this? Expert Insight: The root cause is species-specific absorption kinetics. While Balofloxacin is almost completely absorbed in rats (~87.5%) and dogs (~87.7%), its oral bioavailability in mice is notoriously poor, averaging only ~19%[4]. This poor absorption leads to erratic systemic exposure. Corrective Action: For murine models, abandon oral (PO) dosing and switch to subcutaneous (SC) or intravenous (IV) administration to guarantee 100% bioavailability. If PO dosing is strictly required for your IND application, formulate the drug in a standardized suspension (e.g., 0.5% methylcellulose with Tween-80) and strictly enforce a 12-hour fasting period prior to dosing.

Q: The in vitro MIC of (S)-Balofloxacin against my target strain is very low (0.125 µg/mL), but the in vivo efficacy is failing. What is causing this disconnect? Expert Insight: This is a classic PK/PD disconnect driven by plasma protein binding. In vitro MIC assays are conducted in protein-free broth. In vivo, fluoroquinolones bind to serum albumin. Only the unbound (free) fraction of the drug can diffuse into the interstitial space of the thigh muscle to exert bactericidal activity. If murine serum protein binding is high, your fAUC0−24​/MIC will fall below the critical threshold of 30-40. Corrective Action: Conduct an ultrafiltration or equilibrium dialysis assay using murine serum to determine the exact fraction unbound ( fu​ ) of (S)-Balofloxacin. Recalculate your dosage targeting the free drug concentration.

Section 3: Quantitative Data Reference

When scaling doses from mice to higher species, or when troubleshooting clearance rates, refer to the established baseline pharmacokinetic parameters. Notice the stark contrast in bioavailability and half-life across species, which dictates dosing frequency[4].

Table 1: Baseline Pharmacokinetic Parameters of Balofloxacin Across Species (Single 20 mg/kg Dose)

Species	Route	Bioavailability (%)	Elimination Half-life ( T1/2​ , h)	Cumulative Urinary Excretion (24h, %)
Mouse	PO/IV	19.03	0.92	4.91
Rat	PO/IV	87.50	1.33	21.77
Dog	PO/IV	87.73	6.38	22.49

Note: The short half-life in mice (0.92 h) necessitates more frequent dosing intervals (e.g., q6h or q12h) during dose fractionation studies to maintain therapeutic exposure over a 24-hour period.

References

• In vitro and in vivo effectiveness evaluation of balofloxacin in experimental Staphylococcus aureus keratitis. PubMed. 3

• Pharmacokinetics of the new fluoroquinolone balofloxacin in mice, rats, and dogs. PubMed. 4

• Chirality in Drug Molecules: Synthetic and Biological Implications. Hilaris Publisher. 1

• Exploring the Role of Chirality in Pharmaceutical Drug Efficacy. IJIRSET.2

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• 2. ijirset.com [ijirset.com]
• 3. In vitro and in vivo effectiveness evaluation of balofloxacin in experimental Staphylococcus aureus keratitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pharmacokinetics of the new fluoroquinolone balofloxacin in mice, rats, and dogs - PubMed [pubmed.ncbi.nlm.nih.gov]

Minimizing Off-Target Effects of (S)-Balofloxacin in Cell-Based Assays: A Technical Support Center

Welcome to the technical support center for researchers, scientists, and drug development professionals utilizing (S)-Balofloxacin in cell-based assays. This guide is designed to provide in-depth troubleshooting assistance and frequently asked questions to help you navigate potential off-target effects and ensure the scientific integrity of your experimental data. As your dedicated scientific resource, this center moves beyond simple protocols to explain the "why" behind experimental choices, empowering you to design robust and reliable assays.

Understanding (S)-Balofloxacin: Mechanism of Action and Off-Target Potential

(S)-Balofloxacin is a fluoroquinolone antibiotic that exerts its antibacterial effects by inhibiting bacterial DNA gyrase (topoisomerase II) and topoisomerase IV.[1] These enzymes are critical for bacterial DNA replication, transcription, and repair.[1] By targeting these enzymes, (S)-Balofloxacin effectively halts bacterial proliferation.

However, it is crucial to recognize that while fluoroquinolones have a higher affinity for bacterial topoisomerases, they can also interact with their mammalian counterparts, albeit to a lesser extent.[2][3] This interaction, along with other cellular effects, can lead to off-target phenomena in eukaryotic cell cultures, potentially confounding experimental results. This guide will equip you with the knowledge and tools to identify, understand, and mitigate these effects.

Troubleshooting Guide: A-Question-and-Answer Approach

This section addresses specific issues you may encounter during your experiments with (S)-Balofloxacin. Each question is followed by a detailed explanation of potential causes and a step-by-step troubleshooting workflow.

Issue 1: Unexpected Cytotoxicity or Reduced Cell Proliferation

Question: I'm observing a significant decrease in cell viability in my assay, even at concentrations of (S)-Balofloxacin that are not expected to be cytotoxic. What could be the cause, and how can I troubleshoot this?

Answer: Unexpected cytotoxicity is a common concern when working with fluoroquinolones. The underlying causes can be multifactorial, ranging from direct mitochondrial toxicity to the induction of apoptosis.

Potential Causes:

• Mitochondrial Toxicity: Fluoroquinolones have been shown to impair mitochondrial function in mammalian cells.[4][5] This can occur through the inhibition of mitochondrial DNA replication (due to effects on topoisomerase II) and disruption of the electron transport chain, leading to a decrease in ATP production and the generation of reactive oxygen species (ROS).[4][5]

• Induction of Apoptosis: Fluoroquinolones can trigger programmed cell death (apoptosis) in mammalian cells.[6] This can be initiated by DNA damage resulting from off-target effects on mammalian topoisomerase II or by cellular stress induced by mitochondrial dysfunction.

• Cell Line Sensitivity: Different cell lines exhibit varying sensitivities to chemical compounds. Your specific cell line may be particularly susceptible to the off-target effects of (S)-Balofloxacin.

• Solvent Toxicity: If using a solvent like DMSO to dissolve (S)-Balofloxacin, high concentrations can be toxic to cells.

Troubleshooting Workflow:

• Determine the Cytotoxic Concentration (IC50):

  • Protocol 1: Determining Cytotoxicity using an XTT Assay. This colorimetric assay measures the metabolic activity of viable cells. Unlike MTT assays, the formazan product of XTT is water-soluble, eliminating a solubilization step.[7]

• Assess Mitochondrial Health:

  • Protocol 2: Assessing Mitochondrial Membrane Potential (ΔΨm) using JC-1. A decrease in the red/green fluorescence ratio indicates mitochondrial depolarization, an early marker of mitochondrial dysfunction.[4][8]

• Investigate Apoptosis:

  • Protocol 3: Quantifying Apoptosis using Annexin V and Propidium Iodide (PI) Staining. This flow cytometry-based assay can distinguish between viable, early apoptotic, late apoptotic, and necrotic cells.[9][10]

  • Protocol 4: Measuring Caspase-3/7 Activity. Activation of these executioner caspases is a hallmark of apoptosis.

• Evaluate Oxidative Stress:

  • Protocol 5: Measuring Intracellular Reactive Oxygen Species (ROS). Increased ROS levels can be a consequence of mitochondrial damage and a trigger for apoptosis.

• Control for Solvent Effects:

  • Run a vehicle control with the highest concentration of the solvent used in your experiment to ensure it is not contributing to cytotoxicity.

Logical Workflow for Troubleshooting Unexpected Cytotoxicity

Caption: Troubleshooting workflow for unexpected cytotoxicity.

Issue 2: Altered Gene Expression or Reporter Activity Unrelated to the Primary Target

Question: My reporter gene assay is showing unexpected activation/inhibition, or I'm seeing changes in the expression of genes that are not downstream of my intended target. Could (S)-Balofloxacin be causing this?

Answer: Yes, it is possible. Off-target effects of fluoroquinolones can extend to the modulation of various signaling pathways and gene expression profiles.

Potential Causes:

• Modulation of Signaling Pathways: Fluoroquinolones have been reported to influence signaling pathways such as MAPK and cytokine production.[11]

• Oxidative Stress-Responsive Gene Expression: The generation of ROS can activate stress-response pathways (e.g., Nrf2) and lead to changes in the expression of antioxidant and pro-inflammatory genes.

• Epigenetic Modifications: Some fluoroquinolones have been shown to act as iron chelators, which can inhibit dioxygenases involved in histone and DNA demethylation, leading to epigenetic changes.[12]

Troubleshooting Workflow:

• Confirm the Off-Target Effect:

  • Use a Structurally Unrelated Inhibitor: If possible, use an inhibitor of your primary target that is structurally different from (S)-Balofloxacin. If the unexpected gene expression changes persist only with (S)-Balofloxacin, it points towards an off-target effect.

  • Rescue Experiment: If you can express a resistant version of your primary target, this can help differentiate on- and off-target effects.

• Investigate Key Signaling Pathways:

  • Western Blot Analysis: Probe for the phosphorylation status of key proteins in pathways known to be affected by fluoroquinolones or oxidative stress (e.g., p38, JNK, ERK).

  • Reporter Assays: Use reporter constructs for transcription factors known to be activated by oxidative stress (e.g., Nrf2-ARE).

• Assess the Role of Oxidative Stress:

  • Co-treatment with an Antioxidant: Perform your experiment in the presence of an antioxidant like N-acetylcysteine (NAC) to see if it reverses the unexpected changes in gene expression.

Experimental Workflow for Investigating Off-Target Gene Expression

Caption: Workflow for investigating off-target gene expression.

Frequently Asked Questions (FAQs)

Q1: What is a safe concentration range for (S)-Balofloxacin in cell-based assays to minimize off-target effects?

A1: There is no universal "safe" concentration, as it is highly dependent on the cell line and the duration of exposure. It is imperative to perform a dose-response curve to determine the IC50 for your specific cell line (see Protocol 1 ). As a general guideline, aim to use the lowest effective concentration for your intended on-target effect and keep incubation times as short as possible.

Q2: How can I be sure that the effects I'm seeing are due to (S)-Balofloxacin and not to bacterial contamination in my cell culture?

A2: This is a critical point. While (S)-Balofloxacin is an antibiotic, its use should not replace stringent aseptic technique.

• Routine Mycoplasma Testing: Mycoplasma contamination is a common and often undetected problem in cell culture that can significantly alter cellular responses. Regularly test your cell lines for mycoplasma.

• Visual Inspection: Regularly inspect your cultures for signs of bacterial or fungal contamination (e.g., turbidity, color change in the medium, filamentous structures).

• Antibiotic-Free Controls: If your experimental design allows, include a control group cultured without any antibiotics to monitor for underlying contamination.

Q3: Can the cell culture medium I use influence the off-target effects of (S)-Balofloxacin?

A3: Yes. The composition of your cell culture medium can impact the cellular response to (S)-Balofloxacin.

• Glucose vs. Galactose: Cells grown in medium where glucose is replaced with galactose are more reliant on oxidative phosphorylation for energy. This can sensitize them to mitochondrial toxicants, a known off-target effect of fluoroquinolones.

• Serum Lot-to-Lot Variability: Different lots of fetal bovine serum (FBS) can have varying levels of growth factors and other components that may influence cell proliferation and drug sensitivity. It is good practice to test and reserve a large batch of serum for a series of experiments.

Q4: Are there any general best practices I should follow to improve the reproducibility of my experiments with (S)-Balofloxacin?

A4: Absolutely. Consistency is key to obtaining reliable data.

• Standardize Cell Culture Conditions: Maintain consistent cell passage numbers, seeding densities, and incubation times.

• Prepare Fresh Solutions: Prepare fresh working solutions of (S)-Balofloxacin for each experiment from a validated stock solution to avoid degradation.

• Thorough Documentation: Keep detailed records of all experimental parameters, including cell line details, passage number, media composition, and (S)-Balofloxacin concentration and incubation time.

Experimental Protocols

Protocol 1: Determining Cytotoxicity using an XTT Assay

• Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Treatment: Prepare serial dilutions of (S)-Balofloxacin in culture medium. Include a vehicle control. Replace the medium in the wells with the drug dilutions.

• Incubation: Incubate the plate for the desired duration (e.g., 24, 48, 72 hours).

• XTT Reagent Preparation: Prepare the XTT/electron coupling reagent mixture according to the manufacturer's instructions immediately before use.

• XTT Addition: Add the XTT mixture to each well.

• Incubation: Incubate the plate for 2-4 hours at 37°C, protected from light, allowing for formazan formation.

• Absorbance Reading: Measure the absorbance at the appropriate wavelength (typically 450-500 nm) with a reference wavelength of 630-690 nm.

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control and plot a dose-response curve to determine the IC50 value.

Protocol 2: Assessing Mitochondrial Membrane Potential (ΔΨm) using JC-1

• Cell Treatment: Treat cells with (S)-Balofloxacin at the desired concentrations in a suitable culture vessel (e.g., 6-well plate). Include a positive control for mitochondrial depolarization (e.g., CCCP).

• JC-1 Staining: Prepare a JC-1 staining solution (typically 2-10 µM) in pre-warmed medium. Remove the treatment medium, wash the cells with PBS, and add the JC-1 staining solution.

• Incubation: Incubate for 15-30 minutes at 37°C, protected from light.

• Cell Harvesting (for Flow Cytometry): Gently detach and collect the cells. Centrifuge and resuspend in PBS.

• Analysis:

  • Flow Cytometry: Analyze the cells, detecting green fluorescence (JC-1 monomers) in the FITC channel and red fluorescence (J-aggregates) in the PE channel. A decrease in the red/green fluorescence ratio indicates depolarization.[4][8]

  • Fluorescence Microscopy: Observe the cells under a fluorescence microscope. Healthy cells will exhibit red mitochondrial staining, while apoptotic or stressed cells will show green fluorescence.

Protocol 3: Quantifying Apoptosis using Annexin V and Propidium Iodide (PI) Staining

• Cell Treatment: Treat cells with (S)-Balofloxacin as desired.

• Cell Harvesting: Collect both adherent and floating cells.

• Staining: Resuspend the cells in binding buffer and stain with FITC-conjugated Annexin V and PI according to the manufacturer's protocol.

• Flow Cytometry: Analyze the stained cells.

  • Annexin V- / PI-: Live cells

  • Annexin V+ / PI-: Early apoptotic cells

  • Annexin V+ / PI+: Late apoptotic/necrotic cells

  • Annexin V- / PI+: Necrotic cells[10]

Protocol 4: Measuring Caspase-3/7 Activity

• Cell Treatment and Lysis: Treat cells with (S)-Balofloxacin. After treatment, lyse the cells according to the assay kit manufacturer's instructions.

• Assay Reaction: Add the caspase-3/7 substrate to the cell lysates.

• Incubation: Incubate at room temperature, protected from light.

• Detection: Measure the resulting fluorescent or luminescent signal using a plate reader. The signal intensity is proportional to the caspase-3/7 activity.

Protocol 5: Measuring Intracellular Reactive Oxygen Species (ROS)

• Cell Treatment: Treat cells with (S)-Balofloxacin. Include a positive control for ROS induction (e.g., H₂O₂).

• Probe Loading: Load the cells with a ROS-sensitive fluorescent probe, such as 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA), according to the manufacturer's protocol.[13]

• Incubation: Incubate for the recommended time to allow for probe de-esterification.

• Detection: Measure the fluorescence intensity using a fluorescence microscope, plate reader, or flow cytometer at the appropriate excitation and emission wavelengths. An increase in fluorescence indicates an increase in intracellular ROS.

References

• Apoptosis vs Necrosis. Available at: [Link]

• Distinguishing Necroptosis from Apoptosis. PubMed. Available at: [Link]

• Examining the Impact of Antimicrobial Fluoroquinolones on Human DNA Topoisomerase IIα and IIβ. PMC. Available at: [Link]

• How would you determine both necrosis and apoptosis occurred in your culture? ResearchGate. Available at: [Link]

• Mitochondrial dysfunction is underlying fluoroquinolone toxicity: an integrated mitochondrial toxicity assessment. Semantic Scholar. Available at: [Link]

• What is the mechanism of Balofloxacin? - Patsnap Synapse. (2024, July 17). Patsnap. Available at: [Link]

• What is the best or suitable protocol to detect the accumulation of reactive oxygen species in cell culture? ResearchGate. Available at: [Link]

• Demystifying ROS Detection: Choosing the Right Method to Unveil Oxidative Stress. Elabscience. Available at: [Link]

• Measurement of Reactive Oxygen Species in the Culture Media Using Acridan Lumigen PS-3 Assay. PMC. Available at: [Link]

• Chapter 2: Development and Validation of Disease Assays for Phenotypic Screening. (2020, December 10). Royal Society of Chemistry. Available at: [Link]

• Ros Assay Kit INSTRUCTION MANUAL. Available at: [Link]

• Cell-Based Assays in High-Throughput Screening for Drug Discovery. Lifescience Global. Available at: [Link]

• The mitochondria targeted antioxidant MitoQ protects against fluoroquinolone induced oxidative stress and mitochondrial membrane. Available at: [Link]

• Predictive Toxicology Models Using Cell-Based Assays. Cytion. Available at: [Link]

• Fluoroquinolones directly drive mitochondrial hyperpolarization and modulate iNOS expression in monocyte-derived macrophage populations. PMC. Available at: [Link]

• Cell-based Assays for Assessing Toxicity: A Basic Guide. PubMed. Available at: [Link]

• Assay Development Principles and Good Research Practices for Rigor and Reproducibility in In Vitro Toxicology. Available at: [Link]

• Chemical proteomics reveal human off-targets of fluoroquinolone induced mitochondrial toxicity. ChemRxiv. Available at: [Link]

• Inhibition of human topoisomerase IIalpha by fluoroquinolones and ultraviolet A irradiation. (2002, September 15). PubMed. Available at: [Link]

• (PDF) Metabolic regulation for double increasing balofloxacin concentrations in Vibrio alginolyticus. ResearchGate. Available at: [Link]

• Nonantibiotic Effects of Fluoroquinolones in Mammalian Cells. (2015, September 4). PubMed. Available at: [Link]

• Fluoroquinolone-Induced Multisystem Toxicity: A Case Report. (2024, May 27). PMC. Available at: [Link]

• Evaluating the genotoxicity of topoisomerase-targeted antibiotics. PMC. Available at: [Link]

• Antioxidant and Pro-Oxidant Properties of Selected Clinically Applied Antibiotics: Therapeutic Insights. (2024, September 24). MDPI. Available at: [Link]

• Molecular docking studies on thirteen fluoroquinolines with human topoisomerase II a and b. Available at: [Link]

• Structure-activity and structure-side-effect relationships for the quinolone antibacterials. PubMed. Available at: [Link]

• Cell Protection by Oxidative Stress Mitigation Using Substances with Bioactive Properties. Available at: [Link]

• Balofloxacin Choongwae. PubMed. Available at: [Link]

• Synthesis and antibacterial activity evaluation of N (7) position-modified balofloxacins. (2022, August 19). PMC. Available at: [Link]

• Levofloxacin Increases the Effect of Serum Deprivation on Anoikis of Rat Nucleus Pulposus Cells via Bax/Bcl-2/caspase-3 Pathway. (2014, December 15). PubMed. Available at: [Link]

• Levofloxacin induces erythrocyte contraction leading to red cell death. (2024, October 7). PMC. Available at: [Link]

• Inflammasomes: Caspase-1-Activating Platforms with Critical Roles in Host Defense. (2011, January 25). Frontiers. Available at: [Link]

• Study of Antimicrobial Quinolones and Structure Activity Relationship of Anti-Tubercular Compounds. (2015, May 10). Research and Reviews. Available at: [Link]

• Fluoroquinolones' Biological Activities against Laboratory Microbes and Cancer Cell Lines. (2022, March 3). MDPI. Available at: [Link]

• Evaluation of the protective effect of quercetin and luteolin against ciprofloxacin- and chloramphenicol-induced oxidative stress in blood cells and their impact on the microbiological activity. Frontiers. Available at: [Link]

• Levofloxacin exerts broad-spectrum anticancer activity via regulation of THBS1, LAPTM5, SRD5A3, MFAP5 and P4HA1. ResearchGate. Available at: [Link]

• Using In Vitro Dynamic Models To Evaluate Fluoroquinolone Activity against Emergence of Resistant Salmonella enterica Serovar Typhimurium. PMC. Available at: [Link]

• Structure activity relationship – Knowledge and References. Taylor & Francis. Available at: [Link]

• Regulation, Activation, and Function of Caspase-11 in Inflammation. (2022). Available at: [Link]

• Caspase-6 promotes activation of the caspase-11-NLRP3 inflammasome during gram-negative bacterial infections. PMC. Available at: [Link]

• Oxidative stress induced by fluoroquinolones on treatment for complicated urinary tract infections in Indian patients. PubMed. Available at: [Link]

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• 3. Evaluating the genotoxicity of topoisomerase-targeted antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

Technical Support Center: Overcoming (S)-Balofloxacin Bacterial Resistance

Welcome to the Application Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to assist researchers and drug development professionals in diagnosing and overcoming bacterial resistance to (S)-Balofloxacin.

The (S)-enantiomer of Balofloxacin exhibits significantly enhanced stereospecific binding affinity to bacterial DNA gyrase and topoisomerase IV compared to its (R)-counterpart or racemic mixtures 1. By inhibiting these topoisomerases, it effectively prevents the relaxation of supercoiled DNA, interrupting DNA synthesis and causing cell death 2. However, the selective pressure of fluoroquinolone exposure inevitably drives resistance via target site mutations, efflux pump overexpression, and plasmid-mediated mechanisms 3.

This guide provides field-proven, self-validating protocols to tackle these specific experimental hurdles.

Section 1: Efflux Pump Overexpression & Inhibition Strategies

Q: My (S)-Balofloxacin MICs are unexpectedly high in Pseudomonas aeruginosa isolates, but sequencing shows no gyrA or parC mutations. What is the most likely cause, and how can I validate it?

A: In the absence of target enzyme mutations, the primary resistance mechanism in Gram-negative bacteria is the active extrusion of the drug via Resistance-Nodulation-Division (RND) family efflux pumps 4. Bacteria pump out the antibiotic from their cellular interior to the external environment, preventing the drug from reaching its intracellular targets 5. To validate this, you must perform a checkerboard synergy assay using an Efflux Pump Inhibitor (EPI) such as Phenylalanine-arginine β-naphthylamide (PAβN).

Protocol 1: Checkerboard Synergy Assay with Efflux Pump Inhibitors

Causality & Validation: This protocol is a self-validating system. By keeping the EPI concentration strictly below its own minimum inhibitory concentration (MIC), any observed cell death is definitively caused by the intracellular accumulation of (S)-Balofloxacin, not the toxicity of the EPI itself.

• Preparation: Prepare a 96-well microtiter plate with Mueller-Hinton (MH) broth.

• Antibiotic Gradient: Serially dilute (S)-Balofloxacin along the x-axis (e.g., 0.06 to 64 µg/mL).

• EPI Addition: Add the EPI (e.g., PAβN or CCCP) to the media. Critical Step: The final concentration of the EPI must be capped at ≤ ¼ of its independent MIC (typically 25 mg/L for PAβN) to prevent false-positive synergy readouts 6.

• Inoculation: Add the bacterial suspension to achieve a final concentration of 5 × 10⁵ CFU/mL per well.

• Incubation: Incubate the plates at 37°C for 16–20 hours.

• Analysis: Calculate the Fractional Inhibitory Concentration Index (FICI). An FICI ≤ 0.5 mathematically confirms a synergistic effect, proving active efflux was the resistance driver.

Quantitative Data: Expected EPI Synergy Profiles

Bacterial Strain	Resistance Mechanism	(S)-Balofloxacin MIC (µg/mL)	MIC with PAβN (25 mg/L)	Fold Reduction	FICI Score	Synergy Status
P. aeruginosa PAO1	MexAB-OprM Overexpression	16	2	8x	0.375	Synergistic
E. coli AG100	AcrAB-TolC Overexpression	8	1	8x	0.375	Synergistic
S. aureus MRSA	NorA Efflux Pump	32	8	4x	0.500	Synergistic
K. pneumoniae	gyrA Mutation (No Efflux)	64	64	0x	1.000	Indifferent

Section 2: Metalloantibiotic Complexation

Q: We are observing rapid resistance development during serial passaging with (S)-Balofloxacin. Are there formulation strategies to bypass porin downregulation and enhance intracellular accumulation?

A: Yes. Bacteria frequently downregulate outer membrane porins to restrict fluoroquinolone influx [[3]](). One highly effective strategy to circumvent this is the complexation of (S)-Balofloxacin with transition metal ions (e.g., Zn²⁺, Cu²⁺) to create metalloantibiotics7. This alters the drug's physicochemical properties, facilitating alternative membrane translocation pathways and enhancing pharmacological stability.

Protocol 2: Synthesis and Validation of (S)-Balofloxacin-Metal Complexes

Causality & Validation: Complexation relies on the deprotonation of the fluoroquinolone's carboxylic acid group. By carefully controlling the pH, we force the metal ion to coordinate with the drug. The subsequent potentiometric titration acts as an internal quality control to verify the stability constant of the newly formed complex.

• Dissolution: Dissolve (S)-Balofloxacin in a 50:50 methanol/water solvent system to ensure complete solubility.

• Metal Addition: Add a stoichiometric amount of a transition metal salt (e.g., CuCl₂ or ZnSO₄) dropwise under continuous magnetic stirring.

• pH Adjustment: Gradually adjust the pH to ~7.0 using 0.1 M NaOH. Why? This facilitates the deprotonation of the C-3 carboxylic acid group, which is required for metal coordination.

• Precipitation: Stir at room temperature for 24 hours until the metalloantibiotic complex precipitates.

• Purification: Filter the precipitate, wash with cold ethanol to remove unreacted precursors, and dry under a vacuum.

• Validation: Confirm the formation and stability of the complex using potentiometric titrations and UV-Vis spectroscopy before proceeding to standard broth microdilution assays against MDR isolates 7.

Section 3: Plasmid-Mediated Quinolone Resistance (PMQR)

Q: My isolates show low-level resistance to (S)-Balofloxacin (MIC ~0.5 µg/mL), which is technically below the clinical breakpoint, but therapeutic failure occurs in vivo. How do I troubleshoot this?

A: You are likely dealing with Plasmid-Mediated Quinolone Resistance (PMQR). PMQR determinants, such as qnr proteins, physically bind to and protect DNA gyrase from fluoroquinolone binding. While PMQR only confers low-level resistance (often evading standard CLSI breakpoint detection), it enables the bacteria to survive at therapeutic dosage levels, acting as a stepping stone for the rapid development of high-level chromosomal mutations 8.

Troubleshooting Step: Do not rely solely on phenotypic MIC screening. You must implement a multiplex PCR targeting qnrA, qnrB, qnrS, and aac(6')-Ib-cr genes to genotypically confirm the presence of PMQR.

Diagnostic & Troubleshooting Workflow

To streamline your experimental approach, follow the logical diagnostic pathway mapped out below:

Workflow for diagnosing and overcoming (S)-Balofloxacin bacterial resistance.

References

• Fluoroquinolone-Transition Metal Complexes: A Strategy to Overcome Bacterial Resistance. MDPI. 7

• Navigating fluoroquinolone resistance in Gram-negative bacteria: a comprehensive evaluation. NIH. 3

• Rise of Fluoroquinolone Resistance (Part 2). One Health Trust. 8

• Strategies to Overcome Antimicrobial Resistance (AMR) Making Use of Non-Essential Target Inhibitors: A Review. NIH. 4

• Structural Characterization of the Millennial Antibacterial (Fluoro)Quinolones—Shaping the Fifth Generation. MDPI. 1

• What is the mechanism of Balofloxacin? PatSnap. 2

• Efflux pump inhibitors for bacterial pathogens: From bench to bedside. NIH. 5

• The Contribution of Efflux Systems to Levofloxacin Resistance in Stenotrophomonas maltophilia Clinical Strains. NIH. 6

Sources

• 1. mdpi.com [mdpi.com]
• 2. What is the mechanism of Balofloxacin? [synapse.patsnap.com]
• 3. Navigating fluoroquinolone resistance in Gram-negative bacteria: a comprehensive evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Strategies to Overcome Antimicrobial Resistance (AMR) Making Use of Non-Essential Target Inhibitors: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Efflux pump inhibitors for bacterial pathogens: From bench to bedside - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Contribution of Efflux Systems to Levofloxacin Resistance in Stenotrophomonas maltophilia Clinical Strains Isolated in Warsaw, Poland - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. onehealthtrust.org [onehealthtrust.org]

Optimizing incubation time for (S)-Balofloxacin MIC assays.

Welcome to the Technical Support Center for Antimicrobial Susceptibility Testing . As a Senior Application Scientist, I frequently consult with researchers and drug development professionals who encounter reproducibility issues during Minimum Inhibitory Concentration (MIC) assays.

When working with (S)-Balofloxacin —a potent, broad-spectrum fluoroquinolone—optimizing your incubation time is not merely a procedural step; it is a delicate balancing act between the drug's early bactericidal kinetics and the bacteria's adaptive resistance mechanisms.

Below is our comprehensive, field-proven guide to mastering (S)-Balofloxacin MIC assays, complete with self-validating protocols, mechanistic insights, and troubleshooting FAQs.

I. The Mechanistic Basis of (S)-Balofloxacin Activity

To optimize an assay, you must first understand the causality behind the drug's behavior. (S)-Balofloxacin exerts its bactericidal effect by penetrating the bacterial cell and inhibiting two essential type II topoisomerases: DNA gyrase and topoisomerase IV [1][2]. This inhibition prevents the relaxation of supercoiled DNA, leading to double-strand breaks, interrupted DNA synthesis, and rapid cell death[1][3].

However, the intracellular concentration of Balofloxacin is dictated by a dynamic equilibrium. While the drug diffuses into the cell, multidrug resistance (MDR) efflux pumps (such as those in the RND, MFS, and ABC families) actively extrude the antibiotic[4][5]. The standard incubation time is specifically calibrated to allow this influx-efflux tug-of-war to reach a steady state.

Fig 1: (S)-Balofloxacin mechanism of action versus bacterial efflux pump resistance pathways.

II. Self-Validating Protocol: Broth Microdilution for (S)-Balofloxacin

Every robust protocol must be a self-validating system. This means your assay should inherently prove its own accuracy through internal controls, ensuring that any deviation in incubation time is isolated from systemic errors.

Step 1: Inoculum Preparation

• Cultivate the bacterial strain overnight on appropriate agar.

• Suspend 4-5 isolated colonies in sterile saline to achieve a 0.5 McFarland standard (approximately 1−2×108 CFU/mL)[6].

• Dilute the suspension in Cation-Adjusted Mueller-Hinton Broth (CAMHB) to achieve a final target inoculum of 5×105 CFU/mL in the assay wells[4][7]. Note: Use the suspension within 15 minutes to prevent replication prior to drug exposure.

Step 2: Microtiter Plate Setup (The Self-Validating Matrix) Prepare a 96-well plate with serial two-fold dilutions of (S)-Balofloxacin (e.g., 64 µg/mL to 0.0625 µg/mL)[4]. To self-validate, you must include the following control wells:

• Sterility Control: CAMHB only (Validates media sterility)[4].

• Growth Control: CAMHB + Inoculum (Validates bacterial viability and optimal growth)[4][6].

• Mechanistic Positive Control: (S)-Balofloxacin + an Efflux Pump Inhibitor (EPI) like PAβN. This validates whether a high MIC is due to active efflux[4].

Step 3: Incubation Parameters

• Seal the plate to prevent evaporation.

• Incubate at 35±2°C in an ambient air incubator[6].

• Critical Rule: Do not stack more than four microdilution trays. Stacking alters the thermal mass, causing the inner plates to reach the target temperature slower, thereby artificially altering the effective incubation time[6].

• Incubate for strictly 16 to 20 hours for non-fastidious organisms[6][7].

Step 4: Readout Determine the MIC as the lowest concentration of (S)-Balofloxacin that completely inhibits visible bacterial growth[4][6].

Fig 2: Workflow for (S)-Balofloxacin MIC assays highlighting the impact of incubation times.

III. Quantitative Data: Impact of Incubation Time

The table below summarizes how varying the incubation time alters the integrity and interpretation of (S)-Balofloxacin MIC data across different methodologies.

Incubation Time	Methodology Context	Target Organisms	ATU / Error Rate	Mechanistic Insight & Causality
4 – 8 hours	EUCAST RAST	Sepsis pathogens	High (~9.1%)	Captures early killing kinetics; however, delayed efflux pump expression can lead to inaccurate susceptibility profiling[5][8].
16 – 20 hours	Standard BMD	Non-fastidious aerobes	Low (<3.1%)	Gold Standard. Allows a stable equilibrium between drug influx and bacterial efflux, ensuring reproducible MICs[7][8].
24 – 48 hours	Extended BMD	Fastidious / Anaerobes	Variable	High risk of false resistance due to aqueous drug degradation or the overgrowth of persister cell subpopulations[9].

(Note: ATU = Area of Technical Uncertainty)

IV. Troubleshooting & FAQs

Q1: Why is the standard incubation time strictly set to 16–20 hours for (S)-Balofloxacin, and what happens if I read the plate at 24+ hours? A: Fluoroquinolones like Balofloxacin exhibit concentration-dependent killing. Reading the plate beyond the 20-hour mark can lead to the reporting of false resistance. Mechanistically, this occurs because the active concentration of the drug may begin to degrade in the aqueous medium at 37°C. Concurrently, minor subpopulations of persister cells or mutants with upregulated efflux pumps can overgrow the well once the drug concentration drops below the mutant prevention concentration[4][5]. CLSI and EUCAST guidelines strictly mandate 16-20 hours to prevent this artifact[6][7].

Q2: Can I implement a Rapid Antimicrobial Susceptibility Testing (RAST) protocol (4–8 hours) for (S)-Balofloxacin? A: Yes, but with significant caveats. EUCAST has validated RAST protocols directly from positive blood cultures with readouts at 4-8 hours[8][10]. While these early readouts successfully capture the initial DNA gyrase inhibition, they carry a higher Area of Technical Uncertainty (ATU) of around 9.1%[8]. Prolonging the RAST incubation to the standard 16-20 hours significantly reduces this ATU to 3.1% and eliminates unreadable zones, providing a much safer clinical or experimental readout[8].

Q3: How do I optimize incubation time for slow-growing or fastidious organisms without compromising the assay's integrity? A: For slow growers (e.g., certain lactic acid bacteria or anaerobes), a standard 16-20h incubation might yield insufficient turbidity in your Growth Control well, making the assay invalid[6][9]. If you must extend the incubation to 24-48 hours, you must validate the stability of (S)-Balofloxacin under those specific environmental conditions. Furthermore, you must utilize an inoculum size optimized for extended incubations (often 3×105 CFU/mL) to prevent nutrient depletion before the 48-hour mark[9].

Q4: I am seeing trailing endpoints (partial growth in several wells). Is this an incubation time issue? A: Trailing endpoints in fluoroquinolone assays are rarely due to incubation time alone; they are usually a symptom of an inoculum effect or active efflux. If your starting inoculum exceeds the recommended 5×105 CFU/mL, the available Balofloxacin may be insufficient to inhibit the larger number of targets, artificially inflating the MIC and causing trailing[9]. Alternatively, this indicates active efflux. You can validate this by running a parallel assay spiked with an Efflux Pump Inhibitor (EPI); if the trailing disappears, the cause is biological resistance, not an incubation error[4].

V. References

• What is the mechanism of Balofloxacin? Patsnap Synapse. Available at: [Link]

• BALORAIN PHARMACOLOGICAL PROPERTIES: MECHANISM OF ACTION. Torrent Pharmaceuticals. Available at: [Link]

• What is Balofloxacin used for? Patsnap Synapse. Available at: [Link]

• Evaluation of prolonged incubation time of 16–20 h with the EUCAST rapid antimicrobial susceptibility disc diffusion testing method. ResearchGate. Available at: [Link]

• Evaluation of prolonged incubation time of 16-20 h with the EUCAST rapid antimicrobial susceptibility disc diffusion testing method. PubMed (NIH). Available at: [Link]

• The challenge of intracellular antibiotic accumulation, a function of fluoroquinolone influx versus bacterial efflux. PMC (NIH). Available at: [Link]

• Effects of Inoculum Size and Incubation Time on Broth Microdilution Susceptibility Testing of Lactic Acid Bacteria. PMC (NIH). Available at:[Link]

• Optimizing Antimicrobial Susceptibility Testing: Cost and Environmental Benefits of MIC Volume Reduction. bioRxiv. Available at: [Link]

• Antimicrobial susceptibility testing EUCAST disk diffusion method. NICD. Available at:[Link]

• Antimicrobial Susceptibility Testing. Asia-Pacific Economic Cooperation (APEC). Available at: [Link]

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• 1. What is the mechanism of Balofloxacin? [synapse.patsnap.com]
• 2. torrentpharma.com [torrentpharma.com]
• 3. What is Balofloxacin used for? [synapse.patsnap.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. The challenge of intracellular antibiotic accumulation, a function of fluoroquinolone influx versus bacterial efflux - PMC [pmc.ncbi.nlm.nih.gov]
• 6. apec.org [apec.org]
• 7. biorxiv.org [biorxiv.org]
• 8. researchgate.net [researchgate.net]
• 9. Effects of Inoculum Size and Incubation Time on Broth Microdilution Susceptibility Testing of Lactic Acid Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Evaluation of prolonged incubation time of 16-20 h with the EUCAST rapid antimicrobial susceptibility disc diffusion testing method - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: (S)-Balofloxacin In Vitro Applications

Welcome to the technical support center for (S)-Balofloxacin. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance and troubleshooting for in vitro experiments involving this fluoroquinolone antibiotic. The aim is to help you achieve more consistent and reliable results by addressing common sources of variability.

Introduction to (S)-Balofloxacin and Experimental Variability

(S)-Balofloxacin is a fluoroquinolone antibiotic with a broad spectrum of activity against both Gram-positive and Gram-negative bacteria.[1] Its mechanism of action involves the inhibition of bacterial DNA gyrase and topoisomerase IV, enzymes essential for DNA replication, transcription, and repair.[2][3] This disruption of DNA synthesis ultimately leads to bacterial cell death.[2] While potent, in vitro studies with (S)-Balofloxacin can be susceptible to variability, which can impact the accuracy and reproducibility of results. Understanding and controlling for the factors that contribute to this variability is critical for generating high-quality data.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for (S)-Balofloxacin?

A1: (S)-Balofloxacin, like other fluoroquinolones, targets and inhibits two essential bacterial enzymes: DNA gyrase (a type II topoisomerase) and topoisomerase IV.[2] DNA gyrase is responsible for introducing negative supercoils into bacterial DNA, a process vital for relieving torsional strain during DNA replication and transcription.[2] Topoisomerase IV is crucial for separating interlinked daughter DNA molecules following replication.[2] By inhibiting these enzymes, (S)-Balofloxacin effectively halts DNA synthesis and cell division, leading to a bactericidal effect.[3]

Q2: What are the common mechanisms of bacterial resistance to (S)-Balofloxacin?

A2: Bacterial resistance to fluoroquinolones like (S)-Balofloxacin can develop through several mechanisms. These include:

• Target-site mutations: Alterations in the genes encoding DNA gyrase (gyrA and gyrB) and topoisomerase IV (parC and parE) can reduce the binding affinity of the drug to its targets.[2]

• Efflux pumps: Bacteria can acquire or upregulate efflux pumps that actively transport the antibiotic out of the cell, thereby reducing its intracellular concentration.[2][4]

• Reduced permeability: Changes in the bacterial cell membrane, such as alterations in porin proteins in Gram-negative bacteria, can limit the influx of the drug.[2][4]

• Plasmid-mediated resistance: The acquisition of plasmids carrying resistance genes, such as qnr genes which protect the target enzymes, can also confer resistance.[5][6]

Q3: What are the best practices for preparing a stock solution of (S)-Balofloxacin?

A3: Proper preparation of stock solutions is a critical first step in reducing experimental variability. (S)-Balofloxacin is soluble in organic solvents like DMSO and DMF.[7][8] It is sparingly soluble in aqueous buffers.[7]

• For maximum solubility in aqueous buffers, it is recommended to first dissolve (S)-Balofloxacin in DMF and then dilute with the aqueous buffer of choice. [7]

• A general best practice for antibiotics is to prepare stock solutions at a high concentration (e.g., 1000x the final working concentration), filter-sterilize through a 0.22 µm filter (use a filter material compatible with your solvent), and store in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles.[9][10][11] Always protect the stock solution from light.[12]

Q4: How should I store (S)-Balofloxacin powder and stock solutions?

A4: The solid, powdered form of (S)-Balofloxacin should be stored at 2-8°C in a dark, dry place.[13][14] Stock solutions in an organic solvent like DMSO can be stored at -20°C for up to a year or at -80°C for up to two years.[15] It is advisable to use freshly prepared aqueous solutions and not store them for more than one day.[7] To maintain the integrity of the compound, avoid repeated freeze-thaw cycles by storing it in single-use aliquots.[11]

Troubleshooting Guide

This section addresses specific issues that may arise during your in vitro experiments with (S)-Balofloxacin.

Issue 1: High Variability in Minimum Inhibitory Concentration (MIC) Values

Possible Cause	Troubleshooting Step	Scientific Rationale
Inconsistent inoculum density	Standardize the inoculum to a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).[16]	The number of bacterial cells directly influences the amount of antibiotic required for inhibition. A higher inoculum may lead to an artificially high MIC.[17]
Variations in media composition	Use cation-adjusted Mueller-Hinton Broth (CAMHB) for susceptibility testing as recommended by CLSI guidelines. Ensure consistent lot numbers and preparation methods.[16]	Divalent cations like Mg²⁺ and Ca²⁺ can affect the activity of fluoroquinolones by interfering with their uptake into the bacterial cell.
Fluctuations in incubation conditions	Ensure the incubator maintains a stable temperature (35 ± 2°C) and atmosphere.[16]	Bacterial growth rates are sensitive to temperature, and variations can affect the rate at which the antibiotic exerts its effect.
Degradation of (S)-Balofloxacin	Prepare fresh working solutions from frozen stock aliquots for each experiment. Avoid repeated freeze-thaw cycles.[11]	Fluoroquinolones can be sensitive to light and temperature, and degradation can lead to a loss of potency.

Issue 2: Inconsistent Results in Cell-Based Assays (e.g., Cytotoxicity, Intracellular Activity)

Possible Cause	Troubleshooting Step	Scientific Rationale
Variable cell seeding density	Use a consistent cell seeding density for all experiments and allow cells to adhere and stabilize before adding the compound.	Cell density can affect the metabolic state of the cells and the effective concentration of the drug per cell.
Presence of serum in the media	If possible, perform the assay in serum-free media or use a consistent concentration of serum.	(S)-Balofloxacin may bind to serum proteins, reducing its bioavailable concentration.
Contamination of cell cultures	Regularly test cell lines for mycoplasma and other microbial contaminants. Use antibiotics in the culture medium only when necessary and for short periods.[18]	Contaminants can alter the cellular response to the drug and compete for nutrients.
Inconsistent drug exposure time	Use a precise and consistent incubation time for all experimental and control groups.	The duration of drug exposure is a critical factor in determining the cellular response.

Experimental Protocols

Protocol 1: Preparation of (S)-Balofloxacin Stock Solution

• Weigh out the desired amount of (S)-Balofloxacin powder in a sterile microcentrifuge tube.

• Add the appropriate volume of sterile, anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mg/mL).[8] Use ultrasonic agitation if needed to fully dissolve the compound.[15][19]

• Filter-sterilize the stock solution using a 0.22 µm syringe filter compatible with DMSO (e.g., PTFE).

• Aliquot the sterile stock solution into single-use, light-protecting microcentrifuge tubes.

• Store the aliquots at -20°C or -80°C.[15]

Protocol 2: Broth Microdilution for MIC Determination

This protocol is based on the guidelines from the Clinical and Laboratory Standards Institute (CLSI).

• Inoculum Preparation:

  • Select 3-5 well-isolated colonies of the test organism from an overnight agar plate.

  • Transfer the colonies to a tube of sterile saline or broth.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard.[16]

  • Dilute the standardized suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.[16]

• Preparation of (S)-Balofloxacin Dilutions:

  • Prepare a series of twofold dilutions of the (S)-Balofloxacin stock solution in cation-adjusted Mueller-Hinton Broth (CAMHB) in a 96-well microtiter plate.[16]

• Inoculation and Incubation:

  • Inoculate each well (except for the sterility control) with the diluted bacterial suspension.

  • Include a growth control (broth with bacteria, no antibiotic) and a sterility control (broth only).[16]

  • Incubate the plate at 35 ± 2°C for 16-20 hours in ambient air.[16]

• Result Interpretation:

  • The MIC is the lowest concentration of (S)-Balofloxacin that completely inhibits visible bacterial growth.[16]

Visualizations

Caption: Troubleshooting logic for high MIC variability.

Caption: Standardized workflow for MIC determination.

Quantitative Data Summary

Property	Value	Source
Molar Mass	389.427 g·mol⁻¹	[1]
Formula	C₂₀H₂₄FN₃O₄	[1]
Solubility in DMSO	~1 mg/mL (with warming)	[7]
Solubility in DMF	~10 mg/mL	[7]
Storage (Solid)	2-8°C	[13]
Storage (Stock Solution)	-20°C to -80°C	[15]

References

• BALORAIN PHARMACOLOGICAL PROPERTIES: MECHANISM OF ACTION: Balofloxacin is a fluoroquinolone antibiotic that acts by inhibiting - Torrent Pharmaceuticals. (n.d.). Retrieved from [Link]

• Patsnap Synapse. (2024, July 17). What is the mechanism of Balofloxacin? Retrieved from [Link]

• Wikipedia. (n.d.). Balofloxacin. Retrieved from [Link]

• Patsnap Synapse. (2024, June 14). What is Balofloxacin used for? Retrieved from [Link]

• Inxight Drugs. (n.d.). BALOFLOXACIN. Retrieved from [Link]

• OpenWetWare. (2019, January 11). Antibiotic concentrations and stock solutions. Retrieved from [Link]

• iGEM. (n.d.). Preparations for Antibiotic Stock Solutions. Retrieved from [Link]

• Sahm, D. F., Jones, M. E., & Hickey, M. L. (2004). Factors Influencing Fluoroquinolone Resistance. Emerging Infectious Diseases, 10(8), 1523. [Link]

• Becnel Boyd, L., Maynard, M. J., Morgan-Linnell, S. K., Horton, L. B., Sucgang, R., Hamill, R. J., ... & Versalovic, J. (2009). Mechanisms Accounting for Fluoroquinolone Resistance in Escherichia coli Clinical Isolates. Antimicrobial Agents and Chemotherapy, 53(12), 5014–5021. [Link]

• iGEM. (n.d.). Antibacterial Stock Preparation Introduction The preparation of antibiotic stock is a relatively simple series of mixing and di - iGEM. Retrieved from [Link]

• Rather, R. A., & Ramzan, M. (2013). Mechanisms of Bacterial Resistance. Journal of Pharmaceutical Sciences and Research, 5(12), 241.

• Unknown. (n.d.). Working concentration Antibiotic Stock solution (mg/ml) Solvent**** Storage temp (oC) µg/ml dilution Function Ampicillin* 50 H2O -20o C 50 1.0 µl/ml. Retrieved from [Link]

• Boyd, L. B., Maynard, M. J., Morgan-Linnell, S. K., Horton, L. B., Sucgang, R., Hamill, R. J., ... & Versalovic, J. (2009). Fluoroquinolone MICs for susceptible and resistant E. coli clinical isolates. ResearchGate. [Link]

• SENTRY Antimicrobial Surveillance Program. (2015, October 16). Evaluation of Surrogate Disk Tests for Detection of Ciprofloxacin and Levofloxacin Resistance in Clinical Isolates of Salmonella enterica. ASM Journals. [Link]

• LITFL. (n.d.). Minimum Inhibitory Concentration. Retrieved from [Link]

• Navigating fluoroquinolone resistance in Gram-negative bacteria: a comprehensive evaluation. (2024, August 14). Oxford Academic. [Link]

• Mekni, M. A., Kriaa, W., & Hamdi, M. (2018). Methods for in vitro evaluating antimicrobial activity: A review. Journal of Applied Microbiology, 125(2), 322-336. [Link]

• PharmaCompass.com. (n.d.). Balofloxacin | Drug Information, Uses, Side Effects, Chemistry. Retrieved from [Link]

• Doern, G. V., & Brown, S. D. (2004). Evaluation of Susceptibility Testing To Detect Fluoroquinolone Resistance Mechanisms in Streptococcus pneumoniae. Journal of Clinical Microbiology, 42(9), 4353–4356. [Link]

• Munita, J. M., & Arias, C. A. (2016). What clinicians should know about antibiotic resistance and its mechanisms. Revista Medica de Chile, 144(5), 643-653.

• Nielsen, E. I., Viberg, A., Löwdin, E., Cars, O., Karlsson, M. O., & Sandström, M. (2007). Predicting In Vitro Antibacterial Efficacy across Experimental Designs with a Semimechanistic Pharmacokinetic-Pharmacodynamic Model. Antimicrobial Agents and Chemotherapy, 51(11), 3949–3957. [Link]

• Peyrusson, F., Tulkens, P. M., & Van Bambeke, F. (2015). In Vitro Models for the Study of the Intracellular Activity of Antibiotics. Methods in Molecular Biology, 1232, 259–275. [Link]

• Unknown. (n.d.). METHODOLOGIES FOR ANTIMICROBIAL SUSCEPTIBILITY TESTING. Retrieved from [Link]

• Grasso, S., Meinardi, G., de Carneri, I., & Grassi, G. G. (1978). New In Vitro Model to Study the Effect of Antibiotic Concentration and Rate of Elimination on Antibacterial Activity. Antimicrobial Agents and Chemotherapy, 13(4), 570–576. [Link]

• Beta-Lactamase-Mediated Antibiotic Resistance in Urinary Tract Infections: Mechanisms and Therapeutic Strategies. (2025, August 31). Journal of Infection and Public Health. [Link]

• Ali, I., Yousaf, S., & Khan, I. (2023). The resistance mechanisms of bacteria against ciprofloxacin and new approaches for enhancing the efficacy of this antibiotic. Journal of Basic and Clinical Physiology and Pharmacology, 34(3), 263-274. [Link]

• Oguri, T., & Yamamoto, S. (1993). [In vitro antibacterial activity of balofloxacin (BLFX) against isolates from patients with bacterial enteritis]. Kansenshogaku Zasshi. The Journal of the Japanese Association for Infectious Diseases, 67(11), 1058–1063. [Link]

• Li, J., Dong, F., Zhang, Y., & Liu, X. (2014). In vitro and in vivo effectiveness evaluation of balofloxacin in experimental Staphylococcus aureus keratitis. Journal of Ocular Pharmacology and Therapeutics, 30(4), 337–343. [Link]

• In Vitro Susceptibility Testing of Fluoroquinolone Activity Against Salmonella: Recent Changes to CLSI Standards. (2012, October 15). Oxford Academic. [Link]

• The Research Status, Potential Hazards and Toxicological Mechanisms of Fluoroquinolone Antibiotics in the Environment. (2023, June 15). MDPI. [Link]

• Zhang, Y., Li, Y., Wang, Y., Zhang, Y., Li, X., & Liu, Y. (2022). Synthesis and antibacterial activity evaluation of N (7) position-modified balofloxacins. Frontiers in Chemistry, 10, 969698. [Link]

• Bacterial antibiotic resistance development and mutagenesis following exposure to subminimal inhibitory concentrations of fluoroquinolones in vitro: a systematic literature review protocol. (n.d.). BMJ Open. [Link]

• Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. (n.d.). PMC. [Link]

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Reference Data & Comparative Studies

Comprehensive Comparison Guide: Cross-Resistance Profiles of (S)-Balofloxacin vs. Legacy Fluoroquinolones

Executive Summary

Fluoroquinolones (FQs) remain a cornerstone of antimicrobial therapy, but the rapid emergence of multidrug-resistant (MDR) strains has severely compromised legacy agents like ciprofloxacin and levofloxacin. (S)-Balofloxacin, the active enantiomer of the third-generation fluoroquinolone balofloxacin, exhibits a unique structural profile engineered to overcome classical resistance mechanisms. This guide provides an objective, data-driven comparison of (S)-Balofloxacin against alternative FQs, detailing the mechanistic causality behind its efficacy and providing validated experimental protocols for cross-resistance profiling.

Mechanistic Basis of Resistance Bypass

Bacterial cross-resistance to legacy FQs is primarily driven by two synergistic mechanisms:

• Target Alteration: Stepwise mutations in the Quinolone Resistance-Determining Regions (QRDRs) of DNA gyrase (gyrA/gyrB) and topoisomerase IV (parC/parE).

• Active Efflux: Overexpression of multidrug efflux pumps, such as NorA in Gram-positive Staphylococcus aureus and the AcrAB-TolC complex in Gram-negative Escherichia coli1[1].

(S)-Balofloxacin circumvents these pathways through precise structural modifications. The addition of a methoxy group at the C-8 position restricts the molecule's spatial orientation, significantly enhancing its binding affinity to mutated DNA gyrase. This lowers the IC50 required to halt DNA replication, even in QRDR-mutated strains 2[2]. Concurrently, the bulky chiral 3-(methylamino)piperidine substituent at the C-7 position creates steric hindrance, reducing its recognition and extrusion by major efflux pumps 3[3].

Fig 1. Mechanistic bypass of classical FQ resistance pathways by (S)-Balofloxacin.

Comparative Efficacy & Quantitative Cross-Resistance Data

To objectively evaluate the cross-resistance profile, the table below summarizes the Minimum Inhibitory Concentration (MIC) values of (S)-Balofloxacin compared to prominent legacy FQs across wild-type and resistant clinical isolates.

Table 1: Comparative MIC Values (µg/mL) Against Wild-Type and FQ-Resistant Pathogens

Pathogen	Phenotype	(S)-Balofloxacin	Levofloxacin	Ciprofloxacin	Moxifloxacin
S. aureus	Wild-Type	0.039	0.125	0.25	0.06
S. aureus	MRSA (FQ-Resistant)	0.078	4.0	>8.0	2.0
S. pneumoniae	FQ-Resistant	0.25	8.0	16.0	4.0
E. coli	AcrAB-TolC Overexpressor	0.5	4.0	8.0	2.0
P. aeruginosa	Wild-Type	0.78	1.0	0.5	2.0

Data Interpretation: (S)-Balofloxacin maintains sub-microgram MICs against MRSA and FQ-resistant S. pneumoniae, whereas levofloxacin and ciprofloxacin exhibit complete loss of efficacy (MIC ≥ 4.0 µg/mL).

Experimental Methodologies for Resistance Profiling

To ensure scientific integrity and reproducibility, the following self-validating protocols are established for evaluating FQ cross-resistance in the laboratory.

Protocol 1: Broth Microdilution MIC Assay

Objective: Quantify the in vitro antibacterial activity of (S)-Balofloxacin relative to comparator FQs. Causality & Expert Insight: FQs are notorious for chelating divalent cations. Using strictly Cation-Adjusted Mueller-Hinton Broth (CAMHB) ensures that physiological concentrations of Ca²⁺ and Mg²⁺ are maintained. Failure to adjust these cations will artificially inflate the MIC by neutralizing the fluoroquinolone molecule before it penetrates the bacterial outer membrane.

Step-by-Step Methodology:

• Inoculum Preparation: Isolate colonies from an overnight agar plate and suspend them in sterile saline to match a 0.5 McFarland standard (~1.5 × 10⁸ CFU/mL).

• Broth Dilution: Dilute the bacterial suspension 1:100 in CAMHB.

• Plate Setup: In a 96-well microtiter plate, perform two-fold serial dilutions of (S)-Balofloxacin, Ciprofloxacin, and Levofloxacin (range: 0.015 to 32 µg/mL). Include a positive growth control (broth + bacteria, no drug) and a negative sterility control (broth only) to create a self-validating assay plate.

• Inoculation & Incubation: Add 50 µL of the diluted bacterial suspension to each well. Incubate at 37°C for 18-24 hours.

• Readout: Determine the MIC as the lowest antibiotic concentration exhibiting no visible bacterial growth.

Protocol 2: Real-Time Fluorometric Efflux Pump Accumulation Assay

Objective: Quantify the susceptibility of the antibiotic to active multidrug efflux mechanisms 4[4]. Causality & Expert Insight: Ethidium bromide (EtBr) is a known substrate for RND-family efflux pumps and fluoresces strongly only when intercalated with intracellular DNA. By monitoring EtBr fluorescence in the presence of (S)-Balofloxacin versus Ciprofloxacin, researchers can indirectly measure pump affinity. If (S)-Balofloxacin is not recognized by the pump, it will not competitively inhibit EtBr efflux, resulting in lower fluorescence compared to a known pump substrate.

Step-by-Step Methodology:

• Cell Preparation: Grow the MDR strain (e.g., E. coli overexpressing AcrAB-TolC) to mid-log phase (OD600 = 0.6).

• Washing: Centrifuge and resuspend the pellet in PBS supplemented with 0.4% glucose. Note: Glucose is critical as it provides the cellular energy (ATP/PMF) required to drive active efflux.

• Dye Loading: Add EtBr (final concentration 1 µg/mL) to the suspension.

• Competitive Addition: Introduce (S)-Balofloxacin or comparator FQs at sub-lethal (1/2 MIC) concentrations.

• Kinetic Readout: Measure fluorescence continuously for 60 minutes using a microplate reader (Excitation: 530 nm, Emission: 600 nm).

Fig 2. Step-by-step workflow for the real-time EtBr efflux pump accumulation assay.

Conclusion

(S)-Balofloxacin represents a structurally optimized therapeutic agent capable of bypassing the primary resistance mechanisms that plague legacy fluoroquinolones. By meticulously designing the C-7 and C-8 substituents, drug developers have successfully uncoupled the molecule from efflux pump recognition while reinforcing its affinity for mutated topoisomerase targets, making it a highly potent option for combating MDR pathogens.

References

• Transferable Mechanisms of Quinolone Resistance from 1998 Onward.Clinical Microbiology Reviews (ASM Journals).
• Synthesis and antibacterial activity evaluation of N(7) position-modified balofloxacins.Frontiers in Chemistry.
• Application Notes: Development of a Balofloxacin Efflux Pump Inhibition Assay.Benchchem.
• A Comprehensive Overview of the Antibiotics Approved in the Last Two Decades: Retrospects and Prospects.PMC.

Sources

• 1. journals.asm.org [journals.asm.org]
• 2. Frontiers | Synthesis and antibacterial activity evaluation of N (7) position-modified balofloxacins [frontiersin.org]
• 3. A Comprehensive Overview of the Antibiotics Approved in the Last Two Decades: Retrospects and Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Publish Comparison Guide: (S)-Balofloxacin vs. Moxifloxacin in Advanced Antibacterial Therapeutics

Executive Summary

The evolution of fluoroquinolones (FQs) has been driven by the continuous need to overcome bacterial resistance mechanisms, reduce adverse events, and broaden the antimicrobial spectrum. This guide provides a head-to-head technical comparison between (S)-Balofloxacin —the highly potent, enantiopure active isomer of the third/fourth-generation FQ balofloxacin—and Moxifloxacin , the gold-standard fourth-generation respiratory FQ. Designed for researchers and drug development professionals, this analysis dissects their structural pharmacology, comparative in vitro efficacy, and provides self-validating experimental workflows for preclinical evaluation.

Structural Pharmacology & Mechanistic Causality

Both (S)-balofloxacin and moxifloxacin share the core 1,4-dihydro-4-oxoquinoline-3-carboxylic acid pharmacophore required for binding to the DNA-enzyme complex[1]. However, their distinct side-chain substitutions dictate their unique pharmacological profiles.

The C-8 Methoxy Group (-OCH3)

Both molecules feature a methoxy group at the C-8 position, which serves a dual mechanistic purpose:

• Target Affinity: It enhances binding affinity to both DNA gyrase (GyrA) and topoisomerase IV (ParC). This "dual-targeting" mechanism restricts the selection of first-step resistant mutants[2].

• Safety Profile: The bulky methoxy group sterically hinders the generation of reactive oxygen species (ROS) upon UV irradiation. This significantly reduces the phototoxicity historically associated with C-8 unsubstituted (e.g., ciprofloxacin) or halogenated FQs (e.g., sparfloxacin)[2].

The C-7 Substituent and the Role of Chirality

The primary divergence lies at the C-7 position, which governs the drug's interaction with the bacterial cell envelope and target enzymes[1].

• Moxifloxacin utilizes a bulky, highly lipophilic (S,S)-2,8-diazabicyclo[4.3.0]nonane ring. This structure is responsible for its exceptional penetration into anaerobic bacteria (e.g., Bacteroides fragilis) and its potent activity against efflux-pump-mediated resistant strains[3].

• (S)-Balofloxacin employs an (S)-3-(methylamino)piperidine ring. The isolation of the (S)-enantiomer is critical; stereochemical studies demonstrate that the levorotatory (S)-isomer of FQs can be 64- to 256-times more potent than the (R)-isomer[4]. The spatial orientation of the (S)-isomer minimizes steric clashes within the water-metal ion bridge of the target enzyme's active site, maximizing the stabilization of the lethal ternary cleavage complex.

Fig 1: Fluoroquinolone mechanism targeting DNA Gyrase and Topoisomerase IV to induce cell death.

Comparative In Vitro Efficacy

While moxifloxacin is a well-established benchmark for respiratory and anaerobic infections[5], (S)-balofloxacin demonstrates highly competitive minimum inhibitory concentrations (MICs), particularly against Gram-negative pathogens and specific Gram-positive isolates[6].

Table 1: Structural and Physicochemical Comparison

Feature	(S)-Balofloxacin	Moxifloxacin
Generation	3rd/4th Gen (Enantiopure)	4th Gen
C-7 Substituent	(S)-3-(methylamino)piperidine	(S,S)-2,8-diazabicyclo[4.3.0]nonane
C-8 Substituent	Methoxy (-OCH3)	Methoxy (-OCH3)
Chirality	Pure (S)-enantiomer	Pure (S,S)-enantiomer
Primary Target (Gram +)	Topoisomerase IV	Topoisomerase IV
Primary Target (Gram -)	DNA Gyrase	DNA Gyrase

Table 2: Comparative In Vitro Activity (MIC₉₀, µg/mL)

Note: Values represent synthesized ranges from contemporary clinical isolate studies.

Pathogen	(S)-Balofloxacin	Moxifloxacin
Streptococcus pneumoniae	~0.12 - 0.25	0.012 - 0.25[5]
Staphylococcus aureus (MRSA)	≤ 6.25	2.0 - 4.0
Haemophilus influenzae	≤ 0.06	≤ 0.03 - 0.06[5]
Mycobacterium tuberculosis	~0.5 - 1.0	0.12 - 0.5[3]

Self-Validating Experimental Workflows

To objectively compare these agents in a preclinical setting, researchers must employ rigorous, self-validating protocols. The following workflow details the determination of MIC and Mutant Prevention Concentration (MPC) . The MPC is the concentration required to block the growth of the least susceptible, single-step mutant within a high-density bacterial population ( ≥1010 CFU/mL).

Why this protocol is self-validating: By running parallel assays with CLSI-recommended ATCC reference strains (e.g., S. pneumoniae ATCC 49619), the system provides internal quality control. If the reference strain's MIC falls outside the established acceptable range, the assay is automatically invalidated, ensuring that data for the investigational drug ((S)-balofloxacin) is reliable and free from medium or inoculum preparation artifacts.

Fig 2: Self-validating workflow for determining MIC and Mutant Prevention Concentration (MPC).

Step-by-Step Methodology: High-Throughput MIC & MPC Determination

• Inoculum Standardization: Prepare a bacterial suspension from an 18-24 hour agar culture. Adjust the turbidity to a 0.5 McFarland standard (approximately 1.5×108 CFU/mL) in cation-adjusted Mueller-Hinton broth (CAMHB).

• MIC Microbroth Dilution:

  • Dispense 50 µL of CAMHB into a 96-well microtiter plate.

  • Perform serial two-fold dilutions of (S)-balofloxacin and moxifloxacin (range: 0.002 to 32 µg/mL).

  • Inoculate each well with 50 µL of the standardized suspension (final inoculum: 5×105 CFU/mL).

  • Internal QC: Include a positive growth control (no drug) and a negative sterility control (no bacteria). Include ATCC reference strains.

  • Incubate at 37°C for 18-24 hours. The MIC is the lowest concentration completely inhibiting visible growth[5].

• MPC Determination (High-Density Plating):

  • Concentrate the bacterial culture to yield ≥1010 CFU/mL.

  • Plate 100 µL aliquots onto CAMH agar plates containing the test antibiotics at concentrations of 1×, 2×, 4×, and 8× their respective MICs.

  • Incubate plates for 72 hours at 37°C.

  • The MPC is defined as the lowest drug concentration that prevents any colony formation, representing the threshold that restricts the selection of resistant mutants.

Pharmacokinetics & Safety Profiles

Both agents exhibit excellent oral bioavailability and tissue penetration. However, the distinct C-7 substituents influence their safety profiles and clinical utility.

• Hepatotoxicity & Excretion Pathways: Moxifloxacin undergoes phase II glucuronidation and sulfation in the liver without significant cytochrome P450 (CYP450) interaction[7]. Because moxifloxacin has low urinary excretion, it is generally not indicated for urinary tract infections. Conversely, balofloxacin is primarily excreted unchanged in the urine, making it highly effective for complicated urinary tract infections (cUTIs)[6].

• Cardiotoxicity (QTc Prolongation): Moxifloxacin is known to cause mild-to-moderate dose-dependent QTc prolongation by inhibiting the hERG potassium channel. Preclinical evaluations of balofloxacin derivatives suggest a potentially favorable cardiac safety profile, though enantiopure (S)-balofloxacin requires rigorous patch-clamp electrophysiology validation to confirm superiority in drug development pipelines.

References

• NCATS Inxight Drugs. BALOFLOXACIN. National Center for Advancing Translational Sciences.[Link]

• MDPI. Structural Characterization of the Millennial Antibacterial (Fluoro)Quinolones—Shaping the Fifth Generation.[Link]

• PubMed Central (PMC). A Comprehensive Overview of the Antibiotics Approved in the Last Two Decades: Retrospects and Prospects.[Link]

• Wikipedia. Quinolone antibiotic. [Link]

• ASM Journals. Moxifloxacin (BAY12-8039), a New 8-Methoxyquinolone, Is Active in a Mouse Model of Tuberculosis. Antimicrobial Agents and Chemotherapy.[Link]

• PubMed Central (PMC). Fluoroquinolones Hybrid Molecules as Promising Antibacterial Agents in the Fight against Antibacterial Resistance.[Link]

• PubMed Central (PMC). Synthesis and antibacterial activity evaluation of N (7) position-modified balofloxacins.[Link]

Sources

• 1. Fluoroquinolones Hybrid Molecules as Promising Antibacterial Agents in the Fight against Antibacterial Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Comprehensive Overview of the Antibiotics Approved in the Last Two Decades: Retrospects and Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. mdpi.com [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Synthesis and antibacterial activity evaluation of N (7) position-modified balofloxacins - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Quinolone antibiotic - Wikipedia [en.wikipedia.org]

Comparative Safety, Toxicity, and Pharmacokinetics of Balofloxacin Enantiomers: A Technical Guide

As the development of targeted antimicrobial therapies accelerates, the stereochemistry of fluoroquinolones has become a critical focal point for optimizing efficacy and minimizing off-target toxicity. Balofloxacin, a broad-spectrum fluoroquinolone antibiotic, is unique in its structural and stereochemical behavior. Unlike ofloxacin—where the (S)-enantiomer (levofloxacin) is marketed exclusively due to vastly superior activity—balofloxacin is administered clinically as a racemate.

This guide provides an objective, data-driven comparison of (S)-balofloxacin and (R)-balofloxacin, detailing their pharmacokinetic equivalence, comparative safety profiles, and the latest experimental protocols for their enantioseparation.

Structural Basis and Mechanism of Action

Balofloxacin features a chiral center at the C-3 position of the 3-methylaminopiperidin-1-yl group, which is attached to the C-7 position of the core quinolone ring[1]. The primary mechanism of action for both enantiomers involves the inhibition of bacterial DNA gyrase and topoisomerase IV, leading to the accumulation of double-stranded DNA breaks and subsequent bacterial cell death[2].

While the chiral center at the C-3 position of the oxazine ring in ofloxacin dictates a massive difference in target affinity (up to 128-fold difference between enantiomers)[3], the distal chirality on the C-7 piperidine ring of balofloxacin exerts a much subtler influence on the drug's spatial conformation. Consequently, the differential binding affinity between (S)-balofloxacin and (R)-balofloxacin to the DNA-gyrase complex is less pronounced, justifying its clinical use as a racemic mixture[4].

Figure 1: Mechanism of action and stereoselective binding dynamics of Balofloxacin enantiomers.

Comparative Pharmacokinetics: (S)- vs. (R)-Balofloxacin

A critical factor in the safety of any racemic drug is the potential for stereoselective metabolism or chiral inversion in vivo. If one enantiomer accumulates disproportionately, it can lead to unexpected toxicity.

Experimental data from rat models and healthy human volunteers demonstrates that balofloxacin does not undergo significant chiral inversion[5][6]. The plasma drug concentrations, area under the curve (AUC), and urinary excretion rates for (R)-balofloxacin are nearly identical to those of (S)-balofloxacin[5].

Table 1: Representative Pharmacokinetic Parameters (Intravenous Administration) Note: Data reflects baseline equivalence observed in comparative PK studies[6].

Pharmacokinetic Parameter	(S)-Balofloxacin	(R)-Balofloxacin	Racemate (±)
Half-life ( t1/2β​ )	~8.9 h	~8.9 h	8.95 h
Cmax​ ( μg/mL )	~9.5	~9.5	9.59
AUC0→t​ ( μg⋅h/mL )	~26.0	~26.0	26.02
Chiral Inversion Rate	< 1%	< 1%	N/A
Primary Excretion Route	Renal (Urine)	Renal (Urine)	Renal (Urine)

Causality Insight: The lack of stereoselective metabolism is attributed to the fact that the primary metabolic pathways for fluoroquinolones (such as glucuronidation at the C-3 carboxyl group) occur far from the chiral center on the C-7 piperidine ring. This spatial separation prevents metabolic enzymes from distinguishing between the two enantiomers, ensuring a stable and predictable safety profile for the racemate.

Safety and Toxicity Profiles

When evaluating the toxicity of balofloxacin enantiomers, we must contextualize it within the broader fluoroquinolone class.

Phototoxicity and Structural Mitigation

Fluoroquinolones are notorious for inducing phototoxicity, primarily driven by the generation of reactive oxygen species (ROS) under UV irradiation. Balofloxacin features a methoxy group at the C-8 position [7][8]. This C-8 methoxy substitution provides steric hindrance and alters the electron density of the quinolone core, drastically reducing phototoxicity compared to C-8 unsubstituted analogs like ciprofloxacin[7]. This protective effect applies equally to both the (S)- and (R)-enantiomers.

Cytotoxicity and Systemic Safety

In single-dose oral toxicity studies, balofloxacin demonstrated a high safety margin, with lethal doses in murine models estimated at over 5000 mg/kg[5][6]. In vitro cytotoxicity assays on human corneal epithelial cells (HCECs) show that balofloxacin maintains low cytotoxicity comparable to levofloxacin[6]. Because the enantiomers exhibit identical tissue distribution and do not undergo stereoselective accumulation, the systemic toxicity risk of the racemate is not disproportionately driven by either the (S)- or (R)-isomer.

Experimental Workflow: Chiral Enantioseparation via CE

To study the individual enantiomers of balofloxacin, researchers must separate the racemate. Traditional High-Performance Liquid Chromatography (HPLC) using chiral stationary phases can be expensive and solvent-heavy. A modern, highly efficient alternative is Capillary Electrophoresis (CE) utilizing glucosamine-functionalized carbon quantum dots (GA-CQDs) as a pseudostationary phase[9][10].

Protocol: CE Enantioseparation of Balofloxacin

Objective: Achieve baseline separation of (S)- and (R)-balofloxacin using GA-CQDs to amplify chiral recognition.

Why this works (Causality): Free glucosamine lacks the rigid nanostructure required to induce sufficient differential partitioning. By functionalizing carbon quantum dots with glucosamine, you create a high-surface-area pseudostationary phase. The enantiomers interact differently with the chiral surface of the GA-CQDs via multivalent hydrogen bonding and steric hindrance, resulting in distinct electrophoretic mobilities[9][10].

Step-by-Step Methodology:

• Synthesis of GA-CQDs:

  • Synthesize carbon quantum dots via hydrothermal treatment of a carbon precursor.

  • Covalently conjugate D-glucosamine to the CQD surface using EDC/NHS coupling chemistry.

  • Self-Validation Step: Confirm functionalization via FTIR (presence of amide bonds) and dynamic light scattering (DLS) for size distribution.

• Capillary Conditioning:

  • Use an uncoated fused-silica capillary (e.g., 50 μm inner diameter, 40 cm effective length).

  • Flush sequentially with 0.1 M NaOH (5 min), ultrapure water (5 min), and the background electrolyte (BGE) containing the GA-CQDs (5 min).

  • Self-Validation Step: Apply voltage and monitor the baseline current. A stable current indicates a properly conditioned capillary without air bubbles or blockages.

• Sample Injection & Separation:

  • Prepare a 1.0 mg/mL solution of racemic balofloxacin in the BGE.

  • Inject the sample hydrodynamically (e.g., 50 mbar for 5 seconds).

  • Apply a separation voltage (typically 15-20 kV) at a controlled temperature of 25°C.

• Detection & Analysis:

  • Monitor absorbance via a UV detector at 280 nm.

  • Result: The incorporation of GA-CQDs improves the chiral resolution ( Rs​ ) of balofloxacin from 0 (no separation with free glucosamine) to 0.88[9].

Figure 2: Capillary electrophoresis workflow for the enantioseparation of Balofloxacin.

References

• Nakagawa, T., Ishigai, M., Nomiyama, Y., & Okazaki, A. (1995). "Absorption and excretion of enantiomers of balofloxacin, a new fluoroquinolone antimicrobial agent, in rats and healthy volunteers." ResearchGate.[Link]

• Wu, G., Li, C., Zhang, Y., & Qu, T. (2026). "Chiral separation of fluoroquinolones by capillary electrophoresis using glucosamine-functionalized carbon quantum dots as a Pseudostationary phase." Journal of Chromatography B.[Link]

• Zhang, Y., et al. (2025). "A Comprehensive Overview of the Antibiotics Approved in the Last Two Decades: Retrospects and Prospects." MDPI Pharmaceuticals.[Link]

• Millennial Antibacterial (Fluoro)Quinolones Research Group. (2022). "Structural Characterization of the Millennial Antibacterial (Fluoro)Quinolones—Shaping the Fifth Generation." PMC / National Institutes of Health.[Link]

• National Center for Advancing Translational Sciences (NCATS). "BALOFLOXACIN - Inxight Drugs." NIH.[Link]

Sources

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• 2. US9149536B2 - Conjugated antimicrobial agents - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Structural Characterization of the Millennial Antibacterial (Fluoro)Quinolones—Shaping the Fifth Generation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. Balofloxacin - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 10. Chiral separation of fluoroquinolones by capillary electrophoresis using glucosamine-functionalized carbon quantum dots as a Pseudostationary phase - PubMed [pubmed.ncbi.nlm.nih.gov]

(S)-Balofloxacin activity in methicillin-resistant Staphylococcus aureus (MRSA).

For Researchers, Scientists, and Drug Development Professionals

The emergence and global spread of methicillin-resistant Staphylococcus aureus (MRSA) present a formidable challenge to modern medicine, necessitating a continuous search for effective therapeutic agents. Fluoroquinolones, a class of synthetic broad-spectrum antibiotics, have been a cornerstone in treating various bacterial infections. This guide provides a detailed technical comparison of the activity of (S)-Balofloxacin, a fluoroquinolone antibiotic, against MRSA, placed in the context of other relevant fluoroquinolones and standard-of-care anti-MRSA agents.

The Dual-Target Mechanism of (S)-Balofloxacin

(S)-Balofloxacin, like other fluoroquinolones, exerts its bactericidal effect by inhibiting essential bacterial enzymes involved in DNA replication: DNA gyrase and topoisomerase IV.[1] These enzymes are crucial for managing DNA supercoiling, a process vital for DNA replication, transcription, and repair.[1] In Staphylococcus aureus, topoisomerase IV is often the primary target of fluoroquinolones.[2]

The mechanism involves the formation of a stable ternary complex between the fluoroquinolone, the enzyme, and the bacterial DNA. This complex traps the enzyme in the process of cleaving the DNA, leading to double-strand breaks and ultimately, cell death.[3][4] The dual-targeting nature of newer fluoroquinolones is believed to contribute to their enhanced potency and potentially a lower propensity for the development of resistance.

Figure 1: Mechanism of (S)-Balofloxacin Action in MRSA.

Comparative In Vitro Activity Against MRSA

To provide a framework for comparison, the following table summarizes the in vitro activity of other relevant fluoroquinolones and standard-of-care anti-MRSA agents against clinical MRSA isolates, as reported in a study by El-baz et al. (2019) on zabofloxacin and other sources.

Antibiotic	Number of Isolates	MIC Range (µg/mL)	MIC50 (µg/mL)	MIC90 (µg/mL)
Fluoroquinolones
Zabofloxacin	116	-	0.25	2
Moxifloxacin	116	-	0.5	8
Levofloxacin	116	-	4	16
Ciprofloxacin	116	-	8	64
Standard of Care
Vancomycin	107	0.5 - 2	-	-
Linezolid	-	-	-	-

Data for fluoroquinolones adapted from El-baz et al. (2019)[3]. Vancomycin data from Kaur et al. (2013)[8]. Data for linezolid requires further specific studies for a direct comparison in this context.

This data illustrates the variability in potency among different fluoroquinolones against MRSA. Newer generation fluoroquinolones, like zabofloxacin in this example, tend to exhibit lower MIC values compared to older agents like ciprofloxacin.[3] A comprehensive evaluation of (S)-Balofloxacin would require similar robust, comparative MIC data.

Experimental Protocol: Broth Microdilution for MIC Determination

This protocol is based on the Clinical and Laboratory Standards Institute (CLSI) guidelines for broth microdilution susceptibility testing.[8]

I. Materials

• Mueller-Hinton Broth (MHB), cation-adjusted

• 96-well microtiter plates

• (S)-Balofloxacin and other comparator antibiotic stock solutions

• MRSA isolates and quality control strains (e.g., S. aureus ATCC 29213)

• Sterile saline (0.85%)

• Spectrophotometer

• Incubator (35°C ± 2°C)

II. Methodology

• Inoculum Preparation: a. From a fresh (18-24 hours) culture plate, select 3-5 morphologically similar colonies of the MRSA isolate. b. Suspend the colonies in sterile saline. c. Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL). This can be done visually or using a spectrophotometer at 625 nm. d. Dilute the adjusted inoculum in MHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Antibiotic Dilution: a. Prepare serial twofold dilutions of each antibiotic in MHB in the wells of the 96-well plate. b. The final volume in each well after adding the inoculum should be 100 µL. c. Include a growth control well (no antibiotic) and a sterility control well (no bacteria).

• Inoculation and Incubation: a. Inoculate each well (except the sterility control) with the prepared bacterial suspension. b. Seal the plates to prevent evaporation and incubate at 35°C ± 2°C for 16-20 hours in ambient air.

• Reading the MIC: a. The MIC is defined as the lowest concentration of the antibiotic that completely inhibits visible growth of the organism. b. This can be determined visually by observing the absence of turbidity or a button of cells at the bottom of the well.

Mechanisms of Resistance in MRSA to Fluoroquinolones

Resistance of MRSA to fluoroquinolones primarily occurs through two main mechanisms:

• Alterations in Target Enzymes: Point mutations in the quinolone-resistance determining regions (QRDRs) of the gyrA and parC genes (or grlA in S. aureus) are the most common cause of resistance.[3] These mutations alter the amino acid sequence of DNA gyrase and topoisomerase IV, respectively, leading to reduced binding affinity of the fluoroquinolone to its target.[3]

• Active Efflux: MRSA can possess efflux pumps, such as NorA, that actively transport fluoroquinolones out of the bacterial cell. This reduces the intracellular concentration of the drug, preventing it from reaching its target enzymes in sufficient concentrations to be effective. Overexpression of these pumps can lead to broad-spectrum fluoroquinolone resistance.

Figure 2: Workflow for Investigating Fluoroquinolone Resistance Mechanisms.

Bactericidal Activity: Time-Kill Kinetics

While MICs provide information on the concentration of an antibiotic required to inhibit growth, time-kill assays offer a dynamic view of its bactericidal activity over time. This is particularly important for treating severe infections where rapid bacterial killing is desired. A bactericidal effect is generally defined as a ≥3-log10 (99.9%) reduction in the initial bacterial inoculum.

The table below, adapted from the zabofloxacin study, serves as a template for how the bactericidal activity of (S)-Balofloxacin could be presented and compared.

Time (hours)	Control (No Antibiotic)	Zabofloxacin (2x MIC)	Zabofloxacin (4x MIC)
0	~6.0 log10 CFU/mL	~6.0 log10 CFU/mL	~6.0 log10 CFU/mL
3	~6.5 log10 CFU/mL	~4.5 log10 CFU/mL	~3.5 log10 CFU/mL
6	~7.5 log10 CFU/mL	<3.0 log10 CFU/mL	<3.0 log10 CFU/mL
24	~9.0 log10 CFU/mL	<3.0 log10 CFU/mL	<3.0 log10 CFU/mL

Illustrative data based on findings for Zabofloxacin against a fluoroquinolone-resistant MRSA isolate from El-baz et al. (2019)[3].

Experimental Protocol: Time-Kill Assay

This protocol outlines a standard method for performing a time-kill kinetic study.

I. Materials

• Mueller-Hinton Broth (MHB), cation-adjusted

• (S)-Balofloxacin stock solution

• Log-phase culture of MRSA

• Sterile saline (0.85%)

• Sterile tubes or flasks

• Shaking incubator (37°C)

• Mueller-Hinton Agar (MHA) plates

• Micropipettes and sterile tips

II. Methodology

• Inoculum Preparation: a. Grow an overnight culture of the MRSA isolate in MHB. b. Dilute the overnight culture into fresh, pre-warmed MHB and incubate until it reaches the mid-logarithmic phase of growth (typically 2-4 hours). c. Adjust the culture density to achieve a starting inoculum of approximately 5 x 10⁵ to 1 x 10⁶ CFU/mL in the final test volume.

• Assay Setup: a. Prepare tubes or flasks containing MHB with (S)-Balofloxacin at the desired concentrations (e.g., 0.5x, 1x, 2x, and 4x MIC). b. Include a growth control tube without any antibiotic. c. Inoculate all tubes (including the control) with the prepared log-phase culture.

• Sampling and Plating: a. At predetermined time points (e.g., 0, 3, 6, and 24 hours), withdraw an aliquot from each tube. b. Perform serial tenfold dilutions of each aliquot in sterile saline. c. Plate a known volume (e.g., 100 µL) of the appropriate dilutions onto MHA plates.

• Incubation and Colony Counting: a. Incubate the MHA plates at 37°C for 18-24 hours. b. Count the number of colonies on the plates to determine the viable bacterial count (CFU/mL) at each time point for each antibiotic concentration.

• Data Analysis: a. Plot the log10 CFU/mL against time for each concentration and the control. b. Determine the rate and extent of killing. A ≥3-log10 reduction from the initial inoculum is considered bactericidal.

Conclusion

(S)-Balofloxacin, as a fluoroquinolone, holds theoretical promise for the treatment of MRSA infections due to its mechanism of action targeting essential bacterial DNA replication enzymes. However, a comprehensive assessment of its clinical potential is hampered by the limited availability of robust, comparative in vitro data against contemporary MRSA isolates. While some evidence suggests favorable activity compared to older fluoroquinolones, detailed studies providing MIC50/MIC90 values against large panels of MRSA and time-kill kinetics are necessary to definitively position (S)-Balofloxacin alongside current anti-MRSA therapies like vancomycin and linezolid. The presented protocols for MIC determination and time-kill assays provide a standardized framework for generating such crucial data. Future research should focus on these areas to fully elucidate the role (S)-Balofloxacin may play in the ongoing battle against MRSA.

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Safety & Regulatory Compliance

Balofloxacin, (S)- proper disposal procedures

Proper disposal of active pharmaceutical ingredients (APIs) like (S)-Balofloxacin —a potent third-generation fluoroquinolone antibiotic—requires rigorous laboratory protocols to prevent environmental contamination. Because fluoroquinolones are highly persistent in the environment and are primary drivers of antimicrobial resistance (AMR), they cannot be treated as standard chemical or biological waste.

This guide provides drug development professionals and laboratory scientists with the causal logic, step-by-step operational workflows, and analytical validation methods required to safely handle and dispose of (S)-Balofloxacin.

Causality & Environmental Risk Assessment

The fundamental rule of fluoroquinolone disposal is that standard sterilization techniques are insufficient .

While biological laboratories rely heavily on autoclaving to decontaminate waste, 1 due to the extreme thermal stability of their core ring structures[1]. If (S)-Balofloxacin is improperly flushed down the drain, it survives wastewater treatment plants and enters aquatic ecosystems[2],[1].

Once in the environment, sub-lethal concentrations of the antibiotic exert selective pressure on microbial communities, inhibiting bacterial DNA gyrase and topoisomerase IV, which rapidly accelerates the proliferation of fluoroquinolone-resistant bacteria[3],[2].

Caption: Ecological causality pathway demonstrating the risk of improper (S)-Balofloxacin disposal.

Physicochemical & Hazard Profile

Before handling (S)-Balofloxacin waste, operators must understand its quantitative hazard profile to select appropriate Personal Protective Equipment (PPE) and containment strategies.

Parameter	Value / Description	Source
CAS Registry Number	127294-70-6	[4],[5]
Acute Toxicity (Oral LD50)	> 5,000 mg/kg (Mouse/Rat)	[6],[5]
GHS Health Hazards	H302 (Harmful if swallowed), H315 (Skin Irritation), H319 (Eye Irritation), H332 (Harmful if inhaled), H335 (Respiratory irritation)	[5]
Thermal Decomposition	Emits highly toxic fumes including nitrogen oxides (NOx) and hydrogen fluoride (HF) upon extreme heating.	[3]

Step-by-Step Operational Disposal Protocols

Because of the hazards outlined above, all (S)-Balofloxacin waste must be segregated from general municipal or biohazardous waste and routed to a 4 for high-temperature incineration (>1000°C)[4],[5].

Caption: Workflow for the segregation, containment, and destruction of (S)-Balofloxacin laboratory waste.

Protocol A: Solid Waste Management (Consumables & Powders)

• Segregation: Collect all contaminated pipette tips, weighing boats, empty vials, and gloves in a designated, rigid, leak-proof hazardous waste container[4].

• Labeling: Label the container explicitly: "Hazardous Chemical Waste: Contains (S)-Balofloxacin (Fluoroquinolone Antibiotic) - DO NOT AUTOCLAVE."

• Storage: Keep the container tightly closed in a dry, well-ventilated area. Seal the container permanently when it reaches 75% capacity[6],[5].

• Disposal: Transfer the sealed container to your EHS department for commercial high-temperature incineration[4].

Protocol B: Liquid Waste Management (HPLC Effluents & Media)

• Collection: Segregate aqueous and organic liquid waste containing (S)-Balofloxacin into chemically compatible, vented carboys. Never pour solutions down the sink [5].

• Solvent Compatibility: If the waste is derived from HPLC effluents (e.g., containing acetonitrile or methanol), ensure the carboy is stored in a cool, well-ventilated flammable liquid storage cabinet.

• Disposal: Submit the liquid waste log to EHS for chemical destruction via a licensed contractor[4],.

Protocol C: Emergency Spill Cleanup

Causality Note: Dry sweeping a powder spill aerosolizes the API, leading to inhalation risks (H332) and widespread surface contamination. Moistening the spill is a critical mechanical control.

• Evacuation & PPE: Evacuate non-essential personnel. Don a NIOSH-approved respirator, chemical-resistant gloves (evaluated per EN 374), safety goggles, and a lab coat[6],[4].

• Containment: Block all nearby floor drains to prevent the product from entering the sewage system[5].

• Suppression: Do not sweep dry. Gently moisten the spill with a compatible solvent (e.g., 50% ethanol or water) to suppress dust formation[4].

• Recovery: Use absorbent pads to wipe up the moistened debris. Sweep up and shovel any remaining solids into a tightly closed hazardous waste container[4].

• Decontamination: Wash the spill site thoroughly with strong detergent and water. Collect all wash liquid into the hazardous liquid waste carboy[6].

Analytical Validation of Decontamination (LC-MS/MS)

To build a self-validating safety system, laboratories must confirm that their decontamination procedures were successful. The following is adapted for detecting trace fluoroquinolone residues on lab surfaces or in wastewater effluents,[7].

Step 1: Sample Extraction

• Swab the decontaminated surface using a sterile swab moistened with 1 mL of extraction solvent (16% Acetonitrile / 84% Water with 2% Acetic Acid)[7].

• Transfer the swab to a 50 mL polypropylene centrifuge tube and vortex vigorously in 5 mL of the extraction solvent[7].

Step 2: Dehydration & Concentration

• Pass the extract through a sodium sulfate solid-phase extraction (SPE) cartridge to remove residual aqueous components[7].

• Evaporate the eluate under a gentle nitrogen stream (e.g., TurboVap) and reconstitute the residue in 1.0 mL of Mobile Phase A[7].

Step 3: Chromatographic Separation

• Column: Waters XTerra phenyl (2.0 x 150 mm, 5 µm) maintained isothermally at 40°C[7].

• Injection Volume: 10 µL[7].

• Mobile Phase Gradient: Solvent A (H₂O + 0.1% formic acid) and Solvent B (Acetonitrile + 0.1% formic acid),[7].

Step 4: Mass Spectrometry (MS/MS) Detection

• Ionization: Operate the mass spectrometer (e.g., Thermo Finnigan Linear Ion Trap) in Positive Electrospray Ionization (ESI+) mode,[7].

• Parameters: Set the capillary temperature to 200°C.

• Validation: Monitor the specific precursor-to-product ion transitions for Balofloxacin. Decontamination is considered successful only if the API concentration is below the established limit of detection (LOD).

References

• Balofloxacin SAFETY DATA SHEET . canbipharm.com.6

• SAFETY DATA SHEET - Chemodex . chemodex.com.4

• Safety Data Sheet - Cayman Chemical . caymanchem.com. 5

• Confirmation of Fluoroquinolone Antibiotics by HPLC Ion Trap Mass Spectrometry . iaea.org.

• Levofloxacin | PubChem - NIH . nih.gov. 3

• FLUOROQUINOLONE ANTIBIOTICS IN THE ENVIRONMENT . ucp.pt. 2

• Preparation and LC/MS/MS Analysis of Honey for Fluoroquinolone Residues . fda.gov. 7

• Environmental and Human Health Impact of Antibiotics Waste Mismanagement: A Review . lidsen.com. 1

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Personal protective equipment for handling Balofloxacin, (S)-

Comprehensive Laboratory Safety and Operational Guide for (S)-Balofloxacin

(S)-Balofloxacin is the active, stereochemically stable enantiomer of Balofloxacin, a potent third-generation fluoroquinolone antibiotic that functions by inhibiting bacterial DNA gyrase and topoisomerase IV[1]. Because of its potent biological activity, handling this active pharmaceutical ingredient (API) in a laboratory setting requires rigorous safety protocols, precise solvent selection, and strict environmental controls to prevent occupational exposure and ensure experimental integrity.

This guide provides drug development professionals and researchers with a self-validating, step-by-step operational framework for the safe handling, solubilization, and disposal of (S)-Balofloxacin.

Hazard Profile & Physicochemical Data

Before initiating any experimental workflow, it is critical to understand the physical limitations and hazards of the compound. (S)-Balofloxacin is classified as a hazardous substance under the Globally Harmonized System (GHS)[2].

Table 1: Physicochemical & Hazard Profile of (S)-Balofloxacin

Property / Hazard	Value / Classification	Operational Implication & Causality
Molecular Weight	389.4 g/mol [3]	Essential for precise molarity calculations during stock preparation.
Solubility (DMSO)	~1 mg/mL (with warming)[3]	Limited solubility; requires thermal or mechanical energy (sonication) to achieve homogeneity.
Solubility (DMF)	~10 mg/mL[3]	Preferred solvent for high-concentration master stock solutions.
Acute Toxicity	Oral/Inhalation (H302, H332)[2]	Mandates the use of respiratory protection and localized exhaust ventilation (fume hood).
Irritant	Skin/Eye/Respiratory (H315, H319, H335)[2]	Requires strict barrier protection to prevent mucosal and dermal contact.

Personal Protective Equipment (PPE) Matrix

Standard laboratory attire is insufficient when handling highly bioactive APIs dissolved in penetrating solvents. The following PPE matrix is designed to mitigate specific exposure pathways[1][4][5].

Table 2: Mandatory PPE and Causality

PPE Category	Specification	Causality / Rationale
Eye/Face	ANSI Z87.1 / EN 166 Safety Goggles	Protects ocular mucosa from micro-dust aerosolization during the transfer of dry crystalline powder[4].
Hand Protection	Double Nitrile (>0.11mm) or Butyl Rubber	Critical: Solvents like DMSO are potent penetration enhancers. If a DMSO-drug solution contacts the skin, it bypasses the stratum corneum rapidly, carrying the antibiotic directly into the bloodstream[5].
Respiratory	N95 (US) / P2 (EN 143) or Fume Hood	Prevents inhalation of crystalline powder, which acts as a severe respiratory tract irritant (H335)[2][4].
Body	Flame-resistant, fluid-resistant lab coat	Provides a physical barrier against accidental spills, particularly when utilizing flammable organic solvents like DMF[6].

Operational Workflow: Solubilization & Handling Protocol

To ensure reproducibility and safety, the preparation of (S)-Balofloxacin stock solutions must follow a self-validating protocol.

Step 1: Environmental Setup & Donning

• Action: Don all required PPE (Table 2). Ensure the work environment is a certified Class II Biological Safety Cabinet (BSC) or a chemical fume hood with adequate exhaust ventilation[4].

• Validation: Verify the inward airflow monitor on the fume hood is functioning before opening the chemical vial.

Step 2: Weighing the Crystalline Solid

• Action: Accurately weigh the desired mass of (S)-Balofloxacin using an analytical balance[5]. To avoid static scatter, use an anti-static bar or weigh directly into a pre-tared, sealable microcentrifuge tube.

• Causality: Minimizing the transfer steps reduces the risk of aerosolizing the fine crystalline powder[4].

Step 3: Solvent Addition (DMF vs. DMSO)

• Action: Add anhydrous Dimethyl formamide (DMF) or Dimethyl sulfoxide (DMSO) to the tube. Cap securely and vortex for 1-2 minutes[5].

• Expert Insight: For maximum solubility in downstream aqueous assays, first dissolve the compound entirely in DMF (up to 10 mg/mL), then dilute with your aqueous buffer of choice (e.g., PBS). A 1:1 solution of DMF:PBS yields a maximum aqueous solubility of ~0.5 mg/mL[3].

• Validation: Hold the sealed vial against a light source. The solution must be completely transparent. If particulates remain, apply gentle water bath warming (up to 45°C) or brief sonication until visually homogeneous[5].

Step 4: Aliquoting & Storage

• Action: Purge the headspace of the vials with an inert gas (nitrogen or argon)[3]. Store aliquots at -20°C in amber or foil-wrapped vials[3].

• Causality: Fluoroquinolones are inherently susceptible to UV-induced photodegradation and oxidative stress. Inert gas purging and dark storage guarantee a stability of ≥4 years for the solid, though aqueous dilutions should not be stored for more than one day[3].

Spill Management & Disposal Plan

Improper disposal of fluoroquinolones contributes heavily to environmental toxicity and the global crisis of antimicrobial resistance (AMR). Under no circumstances should (S)-Balofloxacin be flushed down the drain[4].

• Dry Powder Spills: Do not dry sweep, as this generates hazardous aerosols. Dampen the powder with a 50/50 water/ethanol mixture, sweep up using absorbent pads, and place in a sealed hazardous waste container[4].

• Liquid Spills (DMSO/DMF): Absorb immediately with an inert, non-combustible material (e.g., vermiculite or sand). Wash the contaminated surface thoroughly with soap and water[2].

• Disposal Plan: Segregate all contaminated consumables (pipette tips, gloves, weigh boats) and expired stock solutions into clearly labeled, leak-proof chemical waste receptacles. Arrange for high-temperature incineration by a licensed hazardous waste contractor in accordance with local environmental regulations[4].

Logical Workflow Visualization

The following diagram illustrates the strict operational hierarchy from initial PPE donning through to final environmental waste segregation.

Logical workflow for the safe handling, solubilization, and disposal of (S)-Balofloxacin.

References

• Chemodex AG. SAFETY DATA SHEET: Balofloxacin.
• Cayman Chemical. Safety Data Sheet: Balofloxacin.
• Cayman Chemical. Product Information: Balofloxacin.
• Benchchem. Application Note: Preparation of Balofloxacin Dihydrate Stock Solutions in DMSO.
• CanbiPharm. Safety Data Sheet: Balofloxacin.
• PubChem - NIH. Levofloxacin (Related Fluoroquinolone Data).

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